(2R)-2-Fluoro-2-phenylpropanoic acid

• Molecular Formula: C9H9FO2
• Molecular Weight: 168.16 g/mol
• IUPAC Name: (2R)-2-fluoro-2-phenylpropanoic acid
• InChI: InChI=1S/C9H9FO2/c1-9(10,8(11)12)7-5-3-2-4-6-7/h2-6H,1H3,(H,11,12)/t9-/m1/s1
• InChI Key: UQZSHNJGBJJFJN-SECBINFHSA-N
• Isomeric SMILES: C[C@@](C1=CC=CC=C1)(C(=O)O)F
• Canonical SMILES: CC(C1=CC=CC=C1)(C(=O)O)F

Description

(2R)-2-Fluoro-2-phenylpropanoic acid (CAS 148683-15-2) is a chiral fluorinated organic compound that serves as a critical building block in medicinal chemistry and drug discovery. Its core value lies in its structure as a 2-aryl-2-fluoropropanoic acid, a scaffold known for its application in creating fluorinated analogs of active pharmaceutical ingredients . The introduction of a fluorine atom at the chiral α-carbon can dramatically alter a molecule's metabolism, stability, and biological activity . A key research application for this chiral scaffold is the investigation of novel non-steroidal anti-inflammatory drugs (NSAIDs), as the fluorine atom can prohibit the unwanted epimerization of profen-class drugs, which converts them from the biologically active chiral forms to less active forms in vivo . While the specific mechanism of action for (2R)-2-Fluoro-2-phenylpropanoic acid is dependent on the final compound it is synthesized into, its close structural relative, (R)-Flurbiprofen (Tarenflurbil), provides a notable example of its potential. Tarenflurbil, an investigational drug, has been studied for Alzheimer's disease and prostate cancer. Its mechanism is distinct from its parent isomer's anti-inflammatory activity; it does not inhibit cyclooxygenase (COX) enzymes but instead functions as a selective amyloid-lowering agent and modulates gamma-secretase activity, thereby reducing levels of the toxic amyloid-beta 42 (Aβ42) peptide . Researchers value this compound for its utility in kinetic resolution studies and as a precursor for more complex molecules. It can be synthesized and resolved using methods such as enantioselective esterification with chiral acyl-transfer catalysts . This product is intended for research purposes only and is not for diagnostic or therapeutic use.

Foundational & Exploratory

Technical Guide: (2R)-2-Fluoro-2-phenylpropanoic Acid

This is an in-depth technical guide on (2R)-2-Fluoro-2-phenylpropanoic acid , designed for researchers in medicinal chemistry and drug development.

The "Metabolic Lock" in Chiral Drug Design

Executive Summary & Core Identity

(2R)-2-Fluoro-2-phenylpropanoic acid is a specialized chiral building block used primarily in the development of metabolically stable non-steroidal anti-inflammatory drugs (NSAIDs) and enzyme inhibitors.

Its structural significance lies in the

-fluorination of the chiral center . unlike its non-fluorinated parent (Hydratropic acid) or standard profens (like Ibuprofen), the introduction of fluorine at the C2 position eliminates the acidic -proton. This modification renders the molecule resistant to metabolic chiral inversion , a phenomenon where the inactive (R)-enantiomer of a drug is converted to the active (S)-enantiomer in vivo.[1]

Consequently, this compound serves as a critical tool for designing "metabolically locked" tracers and therapeutic agents where maintaining specific stereochemistry is non-negotiable.

Chemical Identity Table

Parameter	Data
Chemical Name	(2R)-2-Fluoro-2-phenylpropanoic acid
CAS Number	148683-15-2
(2S)-Enantiomer CAS	148683-16-3
Racemic CAS	17172-46-2
Molecular Formula	C H FO
Molecular Weight	168.17 g/mol
SMILES	C(F)C(=O)O
IUPAC Name	(2R)-2-fluoro-2-phenylpropanoic acid
Appearance	White to off-white crystalline solid

The "Metabolic Lock" Mechanism

Why -Fluorination Matters

In standard 2-arylpropionic acids (profens), the (R)-enantiomer often undergoes unidirectional inversion to the (S)-enantiomer in the liver. This occurs via an Acyl-CoA thioester intermediate , which facilitates the abstraction of the acidic

-proton, leading to epimerization.

The Fluorine Blockade: By replacing the

-proton with a Fluorine atom, the mechanism is short-circuited. The C-F bond is metabolically stable and cannot be abstracted by CoA racemases. This ensures that the (2R) configuration remains intact throughout the pharmacokinetic lifecycle.

Diagram: Metabolic Blockade Pathway

The following diagram illustrates the standard inversion pathway of profens and how

-fluorination arrests this process.

Caption: The "Metabolic Lock" mechanism. Standard profens undergo chiral inversion via deprotonation. The (2R)-2-Fluoro analog prevents enolization, locking the stereochemistry.

Synthesis & Manufacturing Protocols

Synthesizing quaternary

-fluoro carboxylic acids requires high precision to establish the Carbon-Fluorine stereocenter. The most robust method for research scale is Asymmetric Electrophilic Fluorination .

Protocol: Asymmetric Fluorination of 2-Phenylpropanoic Acid Derivatives

This protocol utilizes a chiral catalyst to introduce fluorine to the enolate of the parent ester.

Reagents:

• Substrate: 2-Phenylpropanoic acid methyl ester (or equivalent).

• Fluorinating Agent: N-Fluorobenzenesulfonimide (NFSI).

• Catalyst: Chiral Palladium (II) complex or Cinchona alkaloid-derived phase transfer catalyst.

• Solvent: Acetonitrile or THF.

Step-by-Step Workflow:

• Catalyst Preparation:

  • Dissolve the chiral catalyst (e.g., (DHQD)2PHAL or a specific Pd-BINAP complex) in the solvent under an inert atmosphere (Argon/Nitrogen).

• Enolate Formation:

  • Cool the reaction vessel to -78°C.

  • Add the substrate (2-phenylpropanoic ester).

  • Slowly add a base (e.g., KHMDS or LDA) to generate the enolate. Note: For catalytic methods, milder bases may be used depending on the specific catalytic cycle.

• Electrophilic Fluorination:

  • Add NFSI (dissolved in solvent) dropwise. The chiral catalyst directs the attack of the fluorine source to the Re or Si face of the enolate, determining the (R) or (S) configuration.

  • Critical Control Point: Temperature maintenance at -78°C is vital to prevent background racemic fluorination.

• Quench & Hydrolysis:

  • Quench with saturated NH

    Cl.

  • Extract with Ethyl Acetate.

  • Hydrolyze the ester using LiOH in THF/Water to yield the free acid: (2R)-2-Fluoro-2-phenylpropanoic acid .

• Purification:

  • Recrystallization from Hexane/EtOAc is preferred over column chromatography to maximize enantiomeric excess (ee).

Applications in Drug Discovery

Bioisostere Evaluation

Researchers utilize 148683-15-2 to substitute the H-atom in lead compounds.

• Effect: Increases lipophilicity (

  ) and metabolic stability.[2]

• Observation: If the biological activity is retained, the fluorinated analog is preferred for development due to its longer half-life (blocked oxidation).

Mechanistic Probes

Used to determine if a drug's activity is stereoselective.

• Administering the "locked" (2R) and (2S) fluorinated enantiomers separately allows researchers to definitively prove which enantiomer binds to the target receptor, without the confounding factor of in vivo inversion.

F-NMR Tracers

The single fluorine atom provides a sharp singlet in

F-NMR.

• Application: This moiety can be attached to proteins or ligands to study binding kinetics via NMR, as the chemical shift of the fluorine is highly sensitive to the local environment (e.g., inside a receptor pocket).

Safety & Handling

• Hazards: Causes skin irritation (H315), serious eye irritation (H319).

• Storage: Store at 2-8°C under inert gas. The C-F bond is stable, but the carboxylic acid group can degrade if exposed to moisture/heat over long periods.

• Incompatibility: Strong oxidizing agents and strong bases.

References

• Sigma-Aldrich. (2R)-2-Fluoro-2-phenylpropanoic acid Product Sheet. CAS 148683-15-2. Link

• Hutt, A. J., & Caldwell, J. (1983).[3] The metabolic chiral inversion of 2-arylpropionic acids--a novel route with pharmacological consequences. Journal of Pharmacy and Pharmacology. Link

• BLD Pharm. Chemical Properties of CAS 148683-15-2. Link

• TCI Chemicals. Fluorinated Building Blocks for Drug Design. Link

Sources

• 1. The metabolic chiral inversion and dispositional enantioselectivity of the 2-arylpropionic acids and their biological consequences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Precise and selective asymmetric synthesis of fluorinated compounds via enzymatic approach [the-innovation.org]
• 3. The metabolic chiral inversion of 2-arylpropionic acids--a novel route with pharmacological consequences - PubMed [pubmed.ncbi.nlm.nih.gov]

Molecular Structure and Characterization of 2-Fluoro-2-phenylpropanoic Acid Enantiomers

Executive Summary

The introduction of a fluorine atom at the

-position of 2-phenylpropanoic acid creates a quaternary stereocenter, fundamentally altering the physicochemical profile of the parent molecule.[1] 2-Fluoro-2-phenylpropanoic acid (2-F-2-PPA) serves as a critical model for understanding the "fluorine effect" in medicinal chemistry—specifically how bioisosteric replacement affects metabolic stability, lipophilicity, and pKa.[1]

This guide provides a rigorous technical analysis of the structural dynamics, enantioselective synthesis, and analytical characterization of 2-F-2-PPA.[1] It is designed for researchers requiring actionable protocols for the synthesis and resolution of

-fluorinated quaternary centers.[1]

Structural Dynamics & The Fluorine Effect

Electronic and Steric Influence

The substitution of hydrogen with fluorine at the benzylic position induces significant electronic changes due to fluorine's high electronegativity (

).[1]

• Acidity (pKa): The inductive effect ($ -I $) of the fluorine atom stabilizes the carboxylate anion, significantly increasing acidity.[1] While 2-phenylpropanoic acid has a pKa of

  , the -fluoro analog typically exhibits a pKa in the range of 2.5 – 3.0 .[1]

• Conformational Locking: The C–F bond (approx.[1] 1.38 Å) is shorter and stronger than the C–H bond.[1] The Gauche effect often dictates the preferred conformation, placing the C–F bond gauche to the carbonyl oxygen to minimize dipolar repulsion, which rigidly defines the spatial arrangement of the phenyl ring relative to the carboxylic acid pharmacophore.[1]

Absolute Configuration (CIP Assignment)

The quaternary center of 2-F-2-PPA challenges standard assignment due to the proximity of high-priority groups. Following Cahn-Ingold-Prelog (CIP) priority rules:

• -F (Atomic No.[1] 9)

  Priority 1

• -COOH (C bonded to O, O, O)

  Priority 2

• -Ph (C bonded to C, C, H)

  Priority 3

• -CH

  (C bonded to H, H, H) Priority 4

• (

  )-Enantiomer: With the lowest priority group (-CH ) pointing away, the sequence 1 2 3 is clockwise.[1]

• (

  )-Enantiomer: The sequence is counter-clockwise.

Enantioselective Synthesis & Resolution Protocols

Synthesizing

-fluorinated quaternary centers is synthetically demanding due to steric hindrance.[1] Two primary pathways are recommended: Asymmetric Electrophilic Fluorination (Catalytic) and Enzymatic Resolution (Biocatalytic).[1]

Pathway A: Catalytic Asymmetric Electrophilic Fluorination

This method builds the C–F bond directly using an electrophilic fluorine source.[1]

• Substrate: 2-Phenylpropanoic acid ester (typically branched esters like tert-butyl to prevent side reactions).[1]

• Reagent: ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  -Fluorobenzenesulfonimide (NFSI) or Selectfluor.[1]

• Catalyst: Chiral Pd(II) complexes or Cinchona alkaloid-derived phase transfer catalysts.[1]

Protocol Logic: The reaction proceeds via the formation of a chiral enolate.[1] The catalyst blocks one face of the planar enolate, forcing the bulky NFSI reagent to attack from the opposite side.[1]

Pathway B: Enzymatic Kinetic Resolution (Self-Validating)

For scalability, kinetic resolution using lipases is superior.[1] This method relies on the enzyme's preference for hydrolyzing one enantiomer of the ester over the other.[1]

• Enzyme: Candida antarctica Lipase B (CAL-B).[1]

• Medium: Phosphate buffer (pH 7) / Organic Co-solvent (DMSO or MTBE).[1]

Workflow Diagram:

Figure 1: Enzymatic kinetic resolution workflow. The process is self-validating: if conversion exceeds 50%, the enantiomeric excess (ee) of the remaining ester increases theoretically to >99%.

Analytical Characterization

Validating the structure requires a multi-modal approach. The presence of fluorine provides a unique handle for NMR spectroscopy.[1]

Nuclear Magnetic Resonance (NMR)

The coupling between the fluorine nucleus and the adjacent methyl protons is the definitive signature of the structure.

Nucleus	Signal Characteristics	Mechanistic Insight
NMR	Singlet (decoupled) or Multiplet	Confirms presence of F. Chemical shift typically -140 to -160 ppm.
NMR	Methyl doublet ( )	The large geminal coupling constant confirms F and CH are on the same carbon (quaternary).[1]
NMR	Doublet ( )	Direct C-F coupling confirms the quaternary nature of the -carbon.[1]

Chiral HPLC Method

To determine Enantiomeric Excess (ee), direct separation on a chiral stationary phase is required.[1]

• Column: Chiralcel OD-H or AD-H (Polysaccharide based).[1]

• Mobile Phase: Hexane : Isopropanol (90:10 to 98:[1]2) with 0.1% TFA.[1]

• Detection: UV at 254 nm (Phenyl absorption).[1]

• Note: The acid moiety often causes peak tailing; adding Trifluoroacetic acid (TFA) suppresses ionization, sharpening the peaks.[1]

Application in Drug Design: Metabolic Blocking[1]

The primary utility of 2-F-2-PPA in drug discovery is as a metabolic blocker.[1] The benzylic position of 2-phenylpropanoic acid is highly susceptible to oxidation by Cytochrome P450 enzymes (benzylic hydroxylation).[1]

Mechanism:

• C-H Bond Strength: A benzylic C-H bond is relatively weak (

  ).[1]

• C-F Substitution: Replacing this H with F removes the abstraction site.[1]

• Steric Shielding: The larger Van der Waals radius of Fluorine (1.47 Å) vs Hydrogen (1.20 Å) sterically hinders the approach of metabolic enzymes.[1]

Figure 2: Metabolic stability enhancement via fluorination.[1] The quaternary C-F bond prevents benzylic hydroxylation, extending the molecule's biological half-life.[1]

References

• Cahn, R. S., Ingold, C., & Prelog, V. (1966).[1] Specification of Molecular Chirality. Angewandte Chemie International Edition. [1]

• Meanwell, N. A. (2018).[1] Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. [1]

• O'Hagan, D. (2008).[1] Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews.[1]

• PubChem Database. (2025).[1][2] 2-Phenylpropanoic acid (Hydratropic acid) Compound Summary. National Library of Medicine.[1] [1]

• Lectka, T., et al. (2002).[1] Catalytic, Enantioselective Fluorination of Acid Chlorides.[1][3] Journal of the American Chemical Society.[1]

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• 1. 2-Phenylpropionic acid | C9H10O2 | CID 10296 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 3. brynmawr.edu [brynmawr.edu]

Introduction: The Strategic Role of Fluorine in Modulating Phenylpropanoic Acid Scaffolds

An In-Depth Technical Guide to the Physicochemical Properties of Fluorinated Phenylpropanoic Acids

Phenylpropanoic acid and its derivatives represent a core scaffold in numerous biologically active molecules. In the relentless pursuit of optimizing drug candidates, medicinal chemists frequently turn to fluorine substitution to enhance key molecular properties. The introduction of fluorine, the most electronegative element, can profoundly alter a molecule's electronic character, conformation, and metabolic fate.[1][2] This guide provides a detailed exploration of the critical physicochemical properties of fluorinated phenylpropanoic acids, offering field-proven insights and experimental frameworks for researchers, scientists, and drug development professionals. Understanding how fluorination impacts acidity (pKa), lipophilicity (logP), solubility, and metabolic stability is paramount for the rational design of safer and more efficacious therapeutics. This document moves beyond simple definitions to explain the causal mechanisms behind fluorine's effects and provides actionable protocols for their empirical validation.

The Impact of Fluorination on Core Physicochemical Properties

The strategic placement of fluorine atoms on the phenylpropanoic acid backbone—whether on the aromatic ring or the aliphatic chain—initiates a cascade of changes in the molecule's fundamental properties.

Acidity (pKa)

The pKa, or acid dissociation constant, governs the ionization state of the carboxylic acid moiety at a given pH. This is critical for solubility, receptor binding, and membrane permeability.

Causality: The introduction of fluorine atoms significantly increases the acidity (lowers the pKa) of the carboxylic acid. This is due to the powerful inductive electron-withdrawing effect (-I effect) of fluorine. By pulling electron density away from the carboxylate group, the fluorine atom stabilizes the resulting conjugate base (R-COO⁻), making the proton (H⁺) more likely to dissociate. The magnitude of this effect depends on the number of fluorine atoms and their proximity to the carboxylic acid. Perfluorination of the alkyl chain can decrease the pKa by several orders of magnitude, transforming a weak carboxylic acid into a very strong one.[3][4][5]

Experimental Protocol: pKa Determination by Potentiometric Titration

This protocol provides a reliable method for determining the pKa of a fluorinated phenylpropanoic acid.

• Preparation: Calibrate a pH meter using standard buffers (e.g., pH 4.0, 7.0, 10.0). Prepare a 0.01 M solution of the test compound in deionized water or a suitable co-solvent if solubility is low.

• Titration Setup: Place a known volume (e.g., 25 mL) of the test solution in a jacketed beaker maintained at 25°C. Use a magnetic stirrer for continuous mixing.

• Titration: Add a standardized titrant (e.g., 0.1 M NaOH) in small, precise increments (e.g., 0.05 mL) using a calibrated burette or automated titrator.

• Data Collection: Record the pH of the solution after each addition of titrant, allowing the reading to stabilize.

• Analysis: Plot the pH versus the volume of titrant added. The pKa is the pH at the half-equivalence point, where half of the acid has been neutralized.

• System Validation: Perform a titration of a known standard (e.g., non-fluorinated phenylpropanoic acid, pKa ≈ 4.66[6][7]) to validate the experimental setup and methodology.

Lipophilicity (logP)

Lipophilicity, the measure of a compound's preference for a lipid versus an aqueous environment, is quantified by the partition coefficient (logP). It is a critical determinant of absorption, distribution, and toxicity.

Causality: The effect of fluorination on logP is complex and context-dependent. While a single fluorine atom on an aromatic ring often increases lipophilicity, extensive fluorination, particularly on alkyl chains, can decrease it.[8] This is because while individual fluorine atoms are hydrophobic, the strong C-F dipole can lead to altered intermolecular interactions and a potential increase in polarity, especially in polyfluorinated motifs.[8] Therefore, fluorination is a tool not just to increase lipophilicity but to precisely modulate it to achieve an optimal balance for drug-like properties.

Experimental Protocol: logP Determination by Shake-Flask Method (OECD 107)

This classic method directly measures the partitioning of a compound between n-octanol and water.

• System Preparation: Pre-saturate n-octanol with water and water (typically a buffer at a relevant pH, e.g., 7.4) with n-octanol by mixing them vigorously for 24 hours and then allowing the phases to separate.

• Sample Preparation: Prepare a stock solution of the fluorinated phenylpropanoic acid in the aqueous phase at a concentration that is detectable by the chosen analytical method (e.g., UV-Vis spectroscopy or HPLC).

• Partitioning: In a separatory funnel, combine a precise volume of the aqueous sample solution with a precise volume of the pre-saturated n-octanol (e.g., a 1:1 ratio).

• Equilibration: Shake the funnel vigorously for 5-10 minutes to ensure thorough mixing and allow the compound to partition between the two phases. Centrifuge if necessary to break up emulsions.

• Analysis: Carefully separate the two phases. Measure the concentration of the compound in the aqueous phase using the chosen analytical method. The concentration in the n-octanol phase can be determined by difference.

• Calculation: Calculate logP using the formula: logP = log([Concentration in Octanol] / [Concentration in Aqueous Phase]).

• System Validation: Run the experiment in triplicate and include a reference compound with a known logP value to ensure accuracy.

Metabolic Stability

A primary reason for incorporating fluorine into drug candidates is to enhance metabolic stability.[1][9] By blocking sites of oxidative metabolism, fluorination can increase a drug's half-life and oral bioavailability.

Causality: The C-F bond is significantly stronger than a C-H bond. Cytochrome P450 (CYP) enzymes, the primary drivers of Phase I metabolism, often hydroxylate electron-rich C-H bonds. Replacing a metabolically vulnerable hydrogen with a fluorine atom effectively blocks this pathway due to the high energy required to break the C-F bond.[10] Furthermore, the electron-withdrawing nature of fluorine deactivates adjacent C-H bonds, making them less susceptible to oxidation.[1][9] This strategy is a cornerstone of modern medicinal chemistry for improving pharmacokinetic profiles.

Experimental Protocol: In Vitro Microsomal Stability Assay

This assay assesses the rate of metabolism of a compound by liver microsomes, which are rich in CYP enzymes.

• Reagent Preparation: Thaw pooled human liver microsomes (HLM) on ice. Prepare a NADPH-regenerating system (cofactor solution) containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in a phosphate buffer (pH 7.4).

• Incubation Mixture: In a 96-well plate, pre-warm the HLM suspension and buffer to 37°C.

• Initiate Reaction: Add the test compound (e.g., 1 µM final concentration) to the microsome mixture. Initiate the metabolic reaction by adding the pre-warmed cofactor solution.

• Time Points: At specific time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.

• Sample Processing: Centrifuge the plate to precipitate proteins. Transfer the supernatant for analysis.

• LC-MS/MS Analysis: Quantify the remaining parent compound at each time point using a validated LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method.

• Data Analysis: Plot the natural log of the percentage of remaining parent compound versus time. The slope of the line corresponds to the elimination rate constant (k). Calculate the in vitro half-life (t½) as 0.693 / k.

• Self-Validation: Include positive controls (compounds with known high and low clearance, e.g., verapamil and warfarin) and a negative control (incubation without the NADPH-regenerating system) to ensure the assay is performing correctly.

Data Summary: Comparing Phenylpropanoic Acid and its Fluorinated Analogs

The following table summarizes the physicochemical properties of the parent phenylpropanoic acid and provides predicted values for representative fluorinated derivatives to illustrate the impact of fluorination.

Property	Phenylpropanoic Acid	3-(4-Fluorophenyl)propanoic Acid	3-Phenyl-2,2,3,3,3-pentafluoropropanoic Acid
Molecular Weight ( g/mol )	150.17[6][7]	168.16[11]	240.14
pKa	~4.66[6][7]	~4.4 (Estimated)	~0.4 (Estimated based on PFPrA[5])
logP	~1.84[6][12]	~2.1 (Estimated)	~1.9 (Estimated)
Aqueous Solubility	Limited (5.9 g/L)[7][13]	Moderately Decreased (Predicted)	Increased at low pH (Predicted)
Metabolic Stability	Moderate	Increased	Significantly Increased

Visualizing Workflows and Relationships

Diagrams provide an intuitive understanding of complex processes and relationships. The following are generated using Graphviz (DOT language).

Caption: Logical flow from fluorine incorporation to downstream pharmacological effects.

Caption: Experimental workflow for the in vitro microsomal stability assay.

Conclusion

The fluorination of phenylpropanoic acids is a powerful and versatile strategy in drug discovery. It allows for the fine-tuning of multiple physicochemical properties simultaneously, often leading to compounds with superior pharmacokinetic and pharmacodynamic profiles. A deep, mechanistic understanding of how fluorine influences pKa, logP, and metabolic stability is essential for its successful application. The experimental protocols detailed in this guide provide a robust framework for quantifying these effects, enabling researchers to make data-driven decisions in the optimization of lead candidates. By integrating these principles, scientists can harness the unique properties of fluorine to design the next generation of innovative medicines.

References

• Physicochemical Properties of PFOA, PFOS, and PFBA. ResearchGate. Available from: [Link]

• 3-(4-Fluorophenyl)propionic acid | C9H9FO2 | CID 136302. PubChem. Available from: [Link]

• Fluorinated phenylalanines: Synthesis and pharmaceutical applications | Request PDF. ResearchGate. Available from: [Link]

• On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC. National Center for Biotechnology Information. Available from: [Link]

• The pKa values of PFOA and other highly fluorinated carboxylic acids. Semantic Scholar. Available from: [Link]

• On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. ChemRxiv. Available from: [Link]

• Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. PubMed. Available from: [Link]

• The pKa values of PFOA and other highly fluorinated carboxylic acids. PubMed. Available from: [Link]

• Synthesis of Fluorinated Aromatic Carboxylic Acids. Hokkaido University. Available from: [Link]

• On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. ChemRxiv. Available from: [Link]

• On the Metabolic Stability of Fluorinated Small Molecules. Figshare. Available from: [Link]

• Mechanism for the synthesis of fluorinated phenylacetic acid. ResearchGate. Available from: [Link]

• Phenylpropanoic acid. Grokipedia. Available from: [Link]

• Showing Compound 3-Phenylpropanoic acid (FDB008271). FooDB. Available from: [Link]

• Perfluorooctanoic acid. Wikipedia. Available from: [Link]

• Recent Progress in Synthesis of Alkyl Fluorinated Compounds with Multiple Contiguous Stereogenic Centers. MDPI. Available from: [Link]

• Table 1, Physical and Chemical Properties of PFPrA. National Center for Biotechnology Information. Available from: [Link]

• 2-FLUORO-3-PHENYLPROPANOIC ACID. precisionFDA. Available from: [Link]

• Measured²⁰ log P values for compounds selectively fluorinated... ResearchGate. Available from: [Link]

• Hydrocinnamic acid. Solubility of Things. Available from: [Link]

• Perfluoropropionic acid. Wikipedia. Available from: [Link]

• Phenylpropanoic acid. Wikipedia. Available from: [Link]

• Fluorinated Propionic Acids Unmasked: Puzzling Fragmentation Phenomena of the Deprotonated Species. Radboud Repository. Available from: [Link]

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Methodological & Application

Technical Guide: Use of (2R)-2-Fluoro-2-phenylpropanoic Acid in Asymmetric Synthesis

-fluoro-hydratropic acid) CAS (Racemic): 17172-46-2 CAS ((R)-Isomer): 130709-32-9 (Generic reference for chiral form)

Executive Summary & Strategic Value

(2R)-2-Fluoro-2-phenylpropanoic acid is a specialized chiral reagent primarily utilized as a Chiral Derivatizing Agent (CDA) for the determination of enantiomeric purity and absolute configuration via

NMR spectroscopy.

Unlike its non-fluorinated analogs (e.g., hydratropic acid or mandelic acid), this compound possesses a quaternary

-carbon containing a fluorine atom. This structural feature provides two critical advantages in asymmetric synthesis:

• Configurational Stability: The quaternary center prevents

  -proton enolization, eliminating the risk of racemization during coupling reactions or under basic conditions—a common failure mode for mandelic acid derivatives.

• NMR Sensitivity: The single fluorine atom acts as a highly sensitive NMR probe (singlet, ~ -160 ppm range), free from background interference common in

  NMR, allowing for precise integration of diastereomeric signals.

Core Application: NMR Chiral Derivatizing Agent (CDA)

Mechanism of Action

When (2R)-2-Fluoro-2-phenylpropanoic acid is coupled with a chiral alcohol or amine (the analyte), it forms a pair of diastereomers (e.g.,

and ).

Due to the magnetic anisotropy of the phenyl ring on the acid, the fluorine atom in each diastereomer resides in a magnetically distinct environment. This results in a chemical shift difference (

) in the NMR spectrum.

• Magnitude: Typical

  values range from 0.5 to 5.0 ppm, significantly larger than typical shifts, enabling baseline resolution even on lower-field instruments (300 MHz).

• Signal: The fluorine signal appears as a clean singlet (decoupled) or multiplet (coupled to methyl protons), simplifying integration.

Experimental Protocol: Derivatization for NMR Analysis

Objective: Derivatize a scalemic alcohol (

) to determine enantiomeric excess (ee).

Reagents:

• (2R)-2-Fluoro-2-phenylpropanoic acid (1.2 equiv)

• DCC (N,N'-Dicyclohexylcarbodiimide) (1.2 equiv)

• DMAP (4-Dimethylaminopyridine) (0.1 equiv)

• Dichloromethane (DCM) (anhydrous)

Step-by-Step Procedure:

• Preparation: In a clean, dry 5 mL vial, dissolve the chiral alcohol substrate (0.1 mmol) in 1 mL anhydrous DCM.

• Addition: Add (2R)-2-Fluoro-2-phenylpropanoic acid (20 mg, ~0.12 mmol) and DMAP (1.2 mg, 0.01 mmol).

• Coupling: Cool the solution to 0°C. Add DCC (25 mg, 0.12 mmol) in one portion.

• Reaction: Allow the mixture to warm to room temperature and stir for 2 hours. Monitor by TLC (disappearance of alcohol).

• Work-up: Filter the mixture through a small pad of Celite to remove the insoluble DCU urea byproduct. Rinse with 1 mL DCM.

• NMR Sample: Evaporate the solvent under a stream of nitrogen. Redissolve the residue in 0.6 mL

  or .

• Acquisition: Acquire a

  NMR spectrum (ensure sufficient scan width, typically -100 to -200 ppm).

Data Analysis & Visualization

Calculate the enantiomeric excess (ee) using the integration of the distinct fluorine signals.

Where and are the integrals of the major and minor diastereomeric peaks.

Workflow Diagram (Graphviz)

Figure 1: Workflow for determining enantiomeric excess using (2R)-2-Fluoro-2-phenylpropanoic acid.

Application 2: Chiral Resolution Agent

Beyond analysis, the acid is used preparatively to resolve racemic amines. The fluorine atom increases the lipophilicity and alters the crystal packing of the resulting salts compared to non-fluorinated analogs, often yielding crystals where other agents fail.

Resolution Protocol

Objective: Resolve a racemic amine (

)-R-NH .

• Stoichiometry: Mix racemic amine (10 mmol) with (2R)-2-Fluoro-2-phenylpropanoic acid (5 mmol, 0.5 equiv) in hot ethanol.

• Salt Formation: Add 0.5 equiv of an achiral acid (e.g., HCl or acetic acid) to neutralize the remaining amine (Pope-Peachey method), or use 1.0 equiv of the chiral acid if solubility allows.

• Crystallization: Cool slowly to room temperature, then to 4°C. The less soluble diastereomeric salt precipitates.

• Recrystallization: Filter the crystals and recrystallize from EtOH/Hexane until constant melting point and rotation are achieved.

• Liberation: Treat the salt with 1M NaOH and extract the free amine with ether.

Synthesis of the Reagent

If the enantiopure acid is not commercially available, it can be prepared via Kinetic Resolution of the racemic acid.

Summary of Method (Tengeiji et al., 2012):

• Substrate: Racemic 2-fluoro-2-phenylpropanoic acid.

• Reagents: Pivalic anhydride (coupling agent), Bis(

  -naphthyl)methanol (nucleophile), (+)-Benzotetramisole (BTM) (catalyst).[1]

• Outcome: The catalyst selectively esterifies the (S)-acid, leaving the (R)-acid unreacted. The (R)-acid is then separated by acid-base extraction.

Synthesis Workflow (Graphviz)

Figure 2: Kinetic resolution pathway to isolate the (R)-enantiomer.

Comparative Data: Fluorinated vs. Non-Fluorinated Agents

Feature	(2R)-2-Fluoro-2-phenylpropanoic Acid	(S)-Mandelic Acid	(R)-MTPA (Mosher's Acid)
Racemization Risk	None (Quaternary C-F center)	High (Benzylic proton)	None (Quaternary C-CF3)
NMR Probe	(Singlet)	(Complex multiplet)	(CF3 group)
Steric Bulk	Medium (F is small)	Small	Large (CF3 is bulky)
Primary Use	NMR CDA, Resolution	Resolution	NMR CDA

Expert Insight: Use (2R)-2-Fluoro-2-phenylpropanoic acid when Mosher's acid is too bulky (hindering coupling with sterically crowded alcohols) or when the

signal of Mosher's acid overlaps with substrate fluorines.

References

• Kinetic Resolution Protocol: Tengeiji, A., & Shiina, I. (2012). "A New Method for Production of Chiral 2-Aryl-2-fluoropropanoic Acids Using an Effective Kinetic Resolution...". Molecules, 17(6), 7356-7378.[1] [Link]

• Chiral Derivatizing Agents (General): Seco, J. M., Quiñoá, E., & Riguera, R. (2004). "The Assignment of Absolute Configuration by NMR". Chemical Reviews, 104(1), 17-118. [Link]

• Compound Data: PubChem Entry for 2-Fluoro-2-phenylpropanoic acid derivatives. [Link]

Sources

• 1. A new method for production of chiral 2-aryl-2-fluoropropanoic acids using an effective kinetic resolution of racemic 2-aryl-2-fluoropropanoic acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocol for enzymatic resolution of 2-Fluoro-2-phenylpropanoic acid

Application Note & Protocol

Enzymatic Kinetic Resolution of (±)-2-Fluoro-2-phenylpropanoic Acid Using Lipase-Catalyzed Enantioselective Esterification

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide to the enzymatic kinetic resolution of racemic 2-Fluoro-2-phenylpropanoic acid. The protocol leverages the high enantioselectivity of lipases, particularly Candida antarctica Lipase B (CALB), to preferentially esterify one enantiomer, enabling the separation of both enantiopure forms. We delve into the core principles, offer a detailed step-by-step experimental protocol, and provide guidelines for analysis and troubleshooting. This method presents an efficient, environmentally benign alternative to traditional chiral chromatography for obtaining enantiomerically pure building blocks crucial for pharmaceutical synthesis.

Introduction: The Significance of Chiral Fluoro-Arylpropionic Acids

Chiral carboxylic acids are fundamental building blocks in the synthesis of complex natural products and pharmaceuticals.[1] Specifically, 2-arylpropionic acids, known as "profens," are a major class of non-steroidal anti-inflammatory drugs (NSAIDs).[2][3] The pharmacological activity of these drugs is often confined to one enantiomer, while the other may be less active or contribute to adverse side effects.[4][5] For instance, (S)-ketoprofen is reported to be 160 times more potent than its (R)-enantiomer.[6]

The introduction of a fluorine atom at the stereocenter, as in 2-Fluoro-2-phenylpropanoic acid, can significantly modulate a molecule's biological properties, including metabolic stability and binding affinity. Consequently, access to enantiomerically pure forms of this acid is of high value for drug discovery and development. Enzymatic kinetic resolution (EKR) offers a powerful method to achieve this separation, capitalizing on the stereoselectivity of enzymes to transform one enantiomer at a much higher rate than the other.[7] Lipases (EC 3.1.1.3) are the most utilized enzymes for this purpose due to their broad substrate specificity, stability in organic solvents, and commercial availability.[2][4]

This guide focuses on a lipase-catalyzed enantioselective esterification strategy, a robust and widely adopted method for resolving racemic acids.[8]

Core Principles of Lipase-Catalyzed Kinetic Resolution

Kinetic resolution does not create chirality but separates a pre-existing racemic mixture. The process relies on the difference in reaction rates (k) between the two enantiomers with a chiral catalyst, in this case, an enzyme.

• The Reaction: In the presence of an alcohol (acyl acceptor), the lipase selectively catalyzes the esterification of one enantiomer of the racemic acid.

• The Outcome: The reaction mixture ideally yields one enantiomer as an ester and the other as the unreacted carboxylic acid, allowing for their separation based on differing chemical properties (e.g., via acid-base extraction).

• Efficiency Metrics: The success of a kinetic resolution is quantified by:

  • Conversion (c): The percentage of the initial racemic mixture that has been converted to product. For an ideal kinetic resolution, the maximum conversion is 50%.

  • Enantiomeric Excess (ee): A measure of the purity of a chiral sample. It is calculated for both the product (eeₚ) and the remaining substrate (eeₛ).

  • Enantiomeric Ratio (E): A measure of the enzyme's selectivity. An E value > 200 is considered excellent for preparative scale applications.[2]

Caption: Principle of enzymatic kinetic resolution via esterification.

Methodology Deep Dive: Rationale for Protocol Design

A successful resolution protocol hinges on the careful selection of the enzyme and optimization of reaction parameters.

Enzyme Selection

• Why Lipases? Lipases are serine hydrolases that are highly effective in non-aqueous environments, making them ideal for esterification reactions. They do not require cofactors, are relatively inexpensive, and exhibit broad substrate tolerance.[2]

• Candida antarctica Lipase B (CALB): CALB, often used in an immobilized form (e.g., Novozym 435), is one of the most robust and versatile biocatalysts for the resolution of 2-arylpropionic acids.[7] It is known for high activity, stability, and excellent enantioselectivity.

• Candida rugosa Lipase (CRL): CRL is another widely studied lipase for resolving profens.[6][7][8] It can exhibit different enantiopreferences compared to CALB and may require different optimization, particularly regarding pH and water activity.[7][9] For this protocol, we will focus on the more commonly applied CALB.

Reaction Parameter Optimization

• Acyl Acceptor (Alcohol): The choice of alcohol is critical. Short-chain alcohols (e.g., methanol, ethanol) can sometimes denature the enzyme. Mid-to-long chain alcohols like n-butanol or n-decanol are often preferred as they are less disruptive and their corresponding esters are easier to separate.[5][6] We select n-butanol for its balance of reactivity and ease of removal post-reaction.

• Solvent: The solvent must solubilize the substrates without inactivating the enzyme. Apolar, hydrophobic solvents like hexane, heptane, or methyl tert-butyl ether (MTBE) are excellent choices.[10] They preserve the essential layer of water around the enzyme that is necessary for catalytic activity. Toluene can also be used and may enhance reaction rates.[10]

• Temperature: Lipase activity increases with temperature up to an optimum, beyond which thermal denaturation occurs. For CALB, a range of 30–60 °C is typical.[11] A moderate temperature of 40-50 °C provides a good balance between reaction rate and long-term enzyme stability.

• Water Removal: The esterification reaction produces water, which can lead to a competing hydrolysis reaction, reducing the overall yield and ee. This can be mitigated by adding molecular sieves to the reaction medium or by using an immobilized enzyme that has been appropriately dried.

Detailed Experimental Protocol

This protocol describes the resolution of (±)-2-Fluoro-2-phenylpropanoic acid on a laboratory scale.

Materials and Reagents

Reagent/Material	Grade	Supplier Example
(±)-2-Fluoro-2-phenylpropanoic acid	≥98%	Sigma-Aldrich, etc.
Immobilized Candida antarctica Lipase B (CALB)	e.g., Novozym® 435	Sigma-Aldrich
n-Butanol	Anhydrous, ≥99%	Standard vendors
Methyl tert-butyl ether (MTBE) or Hexane	Anhydrous, ≥99%	Standard vendors
Molecular Sieves	3 Å, activated	Standard vendors
Sodium Bicarbonate (NaHCO₃)	ACS Reagent	Standard vendors
Hydrochloric Acid (HCl)	2 M solution	Standard vendors
Sodium Sulfate (Na₂SO₄)	Anhydrous, granular	Standard vendors
Chiral HPLC Column (e.g., Chiralcel® OD-H, OJ-H)	Analytical	Daicel
HPLC-grade Hexane, Isopropanol, Trifluoroacetic Acid	-	Standard vendors

Experimental Workflow

Caption: Step-by-step experimental workflow for the resolution.

Step-by-Step Procedure

• Reaction Setup:

  • To a 50 mL oven-dried round-bottom flask equipped with a magnetic stir bar, add (±)-2-Fluoro-2-phenylpropanoic acid (1.0 g, 5.95 mmol).

  • Add 25 mL of anhydrous MTBE (or hexane).

  • Add n-butanol (0.55 mL, 5.95 mmol, 1.0 equivalent). Rationale: Using equimolar amounts prevents a large excess of alcohol, which can complicate purification.

  • Add activated 3 Å molecular sieves (~1 g) to adsorb the water produced during esterification.[10]

• Enzymatic Reaction:

  • Add immobilized CALB (100 mg, 10% w/w of the acid). Rationale: A 10% enzyme loading is a common starting point for efficient conversion.

  • Seal the flask and place it in an orbital shaker incubator set to 45 °C and 200 rpm.

  • Monitor the reaction progress by taking small aliquots (e.g., 50 µL) at time points (e.g., 4, 8, 16, 24, 48 hours) and analyzing them via chiral HPLC to determine conversion and enantiomeric excess. The goal is to stop the reaction as close to 50% conversion as possible to maximize the ee of both components.

• Reaction Work-up and Separation:

  • Once the reaction reaches ~50% conversion, stop the stirring and filter the mixture to recover the immobilized enzyme. The enzyme can be washed with fresh solvent, dried, and potentially reused.

  • Transfer the filtrate to a separatory funnel.

  • Add 25 mL of a saturated aqueous sodium bicarbonate (NaHCO₃) solution. Shake vigorously and allow the layers to separate. Rationale: The unreacted (R)-acid will be deprotonated to its carboxylate salt and move into the aqueous layer, while the neutral (S)-ester remains in the organic layer.

  • Drain the lower aqueous layer. Extract the organic layer two more times with 15 mL of NaHCO₃ solution to ensure complete removal of the acid.

  • Organic Phase (Ester): Combine the organic layers, wash with brine (saturated NaCl solution), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude (S)-butyl-2-fluoro-2-phenylpropanoate.

  • Aqueous Phase (Acid): Combine all aqueous layers and cool in an ice bath. Slowly acidify to pH 2 by adding 2 M HCl while stirring. A white precipitate of the carboxylic acid should form.

  • Extract the acidified aqueous phase three times with 25 mL of MTBE.

  • Combine these new organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude (R)-2-Fluoro-2-phenylpropanoic acid.

Analytical Method: Chiral HPLC

Determining the success of the resolution requires an accurate method to measure enantiomeric excess.[1][12]

• System: HPLC with a UV detector (e.g., set to 254 nm).

• Column: A polysaccharide-based chiral stationary phase, such as Daicel Chiralcel OD-H or OJ-H, is often effective for profens.[13]

• Mobile Phase: A mixture of hexane and isopropanol (IPA) with a small amount of trifluoroacetic acid (TFA) is a typical starting point (e.g., 95:5 Hexane:IPA + 0.1% TFA). The exact ratio must be optimized to achieve baseline separation of the enantiomers.

• Procedure:

  • Prepare standards of the racemic starting material and the purified ester and acid products.

  • Inject the racemic standard to determine the retention times of both enantiomers.

  • Inject the isolated ester and acid fractions to determine their respective enantiomeric excesses by integrating the peak areas.

  • Conversion (c) Calculation: c (%) = [ee_s / (ee_s + ee_p)] * 100

  • Enantiomeric Ratio (E) Calculation: E = ln[1 - c(1 + ee_p)] / ln[1 - c(1 - ee_p)]

Expected Results & Troubleshooting

The following table presents hypothetical data for a successful resolution.

Time (h)	Conversion (c) %	ee of Substrate (Acid) %	ee of Product (Ester) %	E-Value
4	15%	~18%	>98%	>150
8	30%	~43%	>98%	>150
16	45%	~82%	>98%	>150
24	50%	>99%	>98%	>150
48	58%	>99%	~72%	>150

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive enzyme (moisture, age); Incorrect solvent/temperature.	Use fresh/properly stored enzyme; Ensure anhydrous conditions; Optimize temperature (try 40-55°C).
Low Enantioselectivity (E)	Sub-optimal enzyme choice; Incorrect solvent or temperature; Water accumulation.	Screen other lipases (e.g., CRL); Try a different solvent (e.g., toluene); Ensure molecular sieves are active; Lower the reaction temperature.[7]
Reaction Exceeds 50%	Reaction time too long.	Perform a time-course study to find the optimal endpoint for ~50% conversion.
Poor Separation in Work-up	Incomplete extraction; Emulsion formation.	Perform additional base extractions; Add brine to the separatory funnel to break emulsions; Centrifuge if necessary.
Poor HPLC Resolution	Incorrect mobile phase or column.	Adjust the hexane/IPA ratio; Screen different chiral columns; Ensure 0.1% TFA is added to the mobile phase for acidic analytes.[13]

Conclusion

This protocol details a reliable and scalable method for the enzymatic kinetic resolution of (±)-2-Fluoro-2-phenylpropanoic acid. By employing the enantioselectivity of Candida antarctica Lipase B, researchers can obtain both enantiomers in high optical purity. The procedure is environmentally friendly, avoids the use of costly chiral reagents, and provides a practical route to valuable chiral intermediates for pharmaceutical research and development.

References

• Gotor-Fernández, V., & Gotor, V. (2011). A New Approach in Lipase-Octyl-Agarose Biocatalysis of 2-Arylpropionic Acid Derivatives. Molecules, 16(12), 10335-10352. [Link]

• Jo, H. H., Lin, C. Y., & Anslyn, E. V. (2014). A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids. Accounts of chemical research, 47(7), 2212–2221. [Link]

• Li, B., et al. (2017). Chiral recognition and determination of enantiomeric excess of chiral compounds by UV-visible-shortwave near infrared diffuse reflectance spectroscopy with chemometrics. RSC Advances, 7(22), 13166-13174. [Link]

• Sánchez, J. M., et al. (2012). Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Chirality, 24(2), 139-145. [Link]

• Wu, L., & Vogt, F. G. (2012). A review of recent advances in mass spectrometric methods for gas-phase chiral analysis of pharmaceutical and biological compounds. Journal of Pharmaceutical and Biomedical Analysis, 69, 133-147. [Link]

• de Miranda, A. S., et al. (2022). Resolution of Racemic Aryloxy-Propan-2-yl Acetates via Lipase-Catalyzed Hydrolysis: Preparation of Enantiomerically Pure/Enantioenriched Mexiletine Intermediates and Analogs. International Journal of Molecular Sciences, 23(23), 15266. [Link]

• O'Sullivan, B., et al. (2011). Lipase catalysed kinetic resolutions of 3-aryl alkanoic acids. Tetrahedron, 67(40), 7733-7740. [Link]

• Szymańska, K., et al. (2019). Evaluation of a new protocol for enzymatic dynamic kinetic resolution of 3-hydroxy-3-(aryl)propanoic acids. Organic & Biomolecular Chemistry, 17(3), 568-576. [Link]

• Zi, M., et al. (2018). Determination of Enantiomeric Excess by Solid-Phase Extraction Using a Chiral Metal-Organic Framework as Sorbent. Molecules, 23(11), 2828. [Link]

• Foresti, M. L., & Ferreira, M. L. (2016). Enzymatic kinetic resolution of racemic ibuprofen: past, present and future. Critical reviews in biotechnology, 36(5), 849–865. [Link]

• Castillo, E., et al. (2021). Lipase Assisted (S)-Ketoprofen Resolution from Commercially Available Racemic Mixture. Processes, 9(10), 1734. [Link]

• de Miranda, A. S., et al. (2022). Resolution of Racemic Aryloxy-Propan-2-yl Acetates via Lipase-Catalyzed Hydrolysis: Preparation of Enantiomerically Pure/Enantioenriched Mexiletine Intermediates and Analogs. ResearchGate. [Link]

• Fedorchuk, T., et al. (2024). Enzymatic Deracemization of Fluorinated Arylcarboxylic Acids: Chiral Enzymatic Analysis and Absolute Stereochemistry Using Chiral HPLC. Symmetry, 16(9), 1150. [Link]

• Jesionowski, T., et al. (2022). Immobilized Lipase in Resolution of Ketoprofen Enantiomers: Examination of Biocatalysts Properties and Process Characterization. International Journal of Molecular Sciences, 23(14), 7660. [Link]

• Zhang, Y., et al. (2003). Candida rugosa Lipase‐catalyzed Kinetic Resolution of Hydroxy‐alkanephosphonates. Chinese Journal of Chemistry, 21(7), 883-892. [Link]

• Pandey, S. K., & Verma, R. (2002). Lipases and lipase-catalyzed esterification in non-aqueous media. ResearchGate. [Link]

• Ottolina, G., et al. (2008). Candida rugosa lipase-catalysed kinetic resolution of 2-substituted-aryloxyacetic esters with dimethylsulfoxide and isopropanol as additives. Chirality, 20(2), 115-118. [Link]

• Rapp, F., et al. (2021). Reductive enzymatic dynamic kinetic resolution affording 115 g/L (S)-2-phenylpropanol. BMC Biotechnology, 21(1), 58. [Link]

• Sgalla, S., et al. (2018). Candida Rugosa lipase-catalyzed kinetic resolution of β-hydroxy-β-arylpropionates and δ-hydroxy-δ-aryl-β-oxo-pentanoates. ResearchGate. [Link]

• Lin, S. F., & Chiou, C. M. (2004). Integration of purification with immobilization of Candida rugosa lipase for kinetic resolution of racemic ketoprofen. Biotechnology progress, 20(3), 800–806. [Link]

• Rapp, F., et al. (2021). Reductive enzymatic dynamic kinetic resolution of racemic 2-phenylpropanal. ResearchGate. [Link]

• Ni, Y., et al. (2021). Enzymatic synthesis of fluorinated compounds. Applied Microbiology and Biotechnology, 105(23), 8821-8840. [Link]

• Wang, W., et al. (2020). Enantioselective partitioning of 2-phenylpropionic acid enantiomers in a biphasic recognition chiral extraction system. ResearchGate. [Link]

• Wang, Y., et al. (2016). Experimental and Model Studies on Continuous Separation of 2-Phenylpropionic Acid Enantiomers by Enantioselective Liquid-Liquid Extraction in Centrifugal Contactor Separators. Chirality, 28(5), 415-423. [Link]

• Bevinakatti, H. S., & Banerji, A. A. (1994). Enzymes as a tool for optical resolution of (___) a-methyl-4--- (2-methylpropyl) benzeneacetic acid (ibuprofen). Journal of Biosciences, 19(3), 347-352. [Link]

• Wang, Y., et al. (2023). Recent Advances in Separation and Analysis of Chiral Compounds. Analytical Chemistry, 95(3), 1693-1714. [Link]

Sources

• 1. A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. almacgroup.com [almacgroup.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. ias.ac.in [ias.ac.in]
• 6. Lipase Assisted (S)-Ketoprofen Resolution from Commercially Available Racemic Mixture - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A New Approach in Lipase-Octyl-Agarose Biocatalysis of 2-Arylpropionic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Enzymatic kinetic resolution of racemic ibuprofen: past, present and future - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Sci-Hub. Candida rugosa Lipase‐catalyzed Kinetic Resolution of Hydroxy‐alkanephosphonates / Chinese Journal of Chemistry, 2003 [sci-hub.jp]
• 10. mdpi.com [mdpi.com]
• 11. Immobilized Lipase in Resolution of Ketoprofen Enantiomers: Examination of Biocatalysts Properties and Process Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 12. uma.es [uma.es]
• 13. xpyan.jiangnan.edu.cn [xpyan.jiangnan.edu.cn]

Application Note: (2R)-2-Fluoro-2-phenylpropanoic Acid as a Chiral Building Block

[1]

Executive Summary

(2R)-2-Fluoro-2-phenylpropanoic acid is a specialized chiral building block that serves as a high-value bioisostere in medicinal chemistry.[1] By introducing a fluorine atom at the benzylic position of a hydratropic acid scaffold, this molecule achieves three critical design goals:

• Metabolic Blockade: It sterically and electronically shuts down benzylic oxidation, a common clearance pathway for phenyl-alkyl drugs.[1][2][3]

• Conformational Locking: The tetrasubstituted

  -carbon restricts bond rotation, forcing the phenyl ring into a defined vector relative to the carbonyl, reducing the entropic penalty of binding.[2][3]

• pKa Modulation: The electron-withdrawing fluorine lowers the pKa of the carboxylic acid (approx.[1][2][3] 1.0–1.5 units vs. the non-fluorinated parent), altering the electrostatic profile of the molecule in physiological media.[3]

This guide provides the technical roadmap for synthesizing, analyzing, and coupling this building block, moving beyond basic data to actionable protocols.

Chemical Profile & Properties[4][5][6][7]

Property	Data / Description
IUPAC Name	(2R)-2-Fluoro-2-phenylpropanoic acid
Common Name	(R)- -Fluoro-hydratropic acid
Structure	Phenyl ring attached to a quaternary carbon bearing a Methyl, Fluorine, and Carboxyl group.[1]
CAS Number	Note: Often mislabeled in databases.[1][2][3]Racemate: Search for 2-fluoro-2-phenylpropanoic acid (check structure carefully vs. 3-phenyl isomer).[1] (R)-Isomer: Custom synthesis often required (see Protocol A).[1]
Molecular Weight	168.17 g/mol
Estimated pKa	~3.0 – 3.2 (vs. 4.3 for 2-phenylpropanoic acid)
Chirality	(R)-Enantiomer (matches the stereochemistry of natural L-amino acids when viewed in specific peptide contexts).[1]

The "Fluorine Effect" on Conformation

Unlike a hydrogen atom, the fluorine atom introduces a strong dipole and hyperconjugative interactions (gauche effect).[2][3] In (2R)-2-fluoro-2-phenylpropanoic acid, the C–F bond tends to align anti-periplanar to the C=O bond or specific ring orbitals to minimize dipole repulsion.[1] This creates a "pre-organized" structure that can significantly boost binding affinity if matched to the target pocket.[1][2][3]

Caption: Comparative impact of alpha-fluorination on conformational entropy and metabolic stability.

Sourcing & Synthesis Strategy

Commercially available sources often supply the racemate or the wrong regioisomer (2-fluoro-3-phenyl).[1] For high-precision work, Enantioselective Electrophilic Fluorination is the gold standard.[1][2][3]

Protocol A: Enantioselective Synthesis (Catalytic Route)

Based on MacMillan/Togni methodologies for alpha-fluorination of cyclic/acyclic esters.[1]

Reaction Principle: Use a chiral catalyst (e.g., Cinchona alkaloid derivative or Chiral Isothiourea) to generate a chiral enolate equivalent from the 2-phenylpropionate ester, which then attacks an electrophilic fluorine source (NFSI).

Reagents:

• Substrate: Methyl 2-phenylpropanoate (commercially available).[1][2][3]

• Fluorine Source: N-Fluorobenzenesulfonimide (NFSI).[1][2][3]

• Catalyst: (DHQD)2PHAL (Hydroquinidine 1,4-phthalazinediyl diether) or a specific Phase Transfer Catalyst (PTC) like N-benzylcinchonidinium salts.[1]

• Base: Cesium Carbonate (

  ) or Potassium Phosphate ( ).[1][2][3]

• Solvent: Toluene or Dichloromethane (DCM).[1][2][3]

Step-by-Step Procedure:

• Setup: In a flame-dried flask under Argon, dissolve Methyl 2-phenylpropanoate (1.0 equiv) and the Chiral Catalyst (10 mol%) in Toluene (0.1 M).

• Activation: Add the inorganic base (solid, finely ground, 1.2 equiv) and stir at room temperature for 15 minutes.

• Fluorination: Cool the mixture to -20°C (or optimized temp). Add NFSI (1.1 equiv) slowly as a solid or solution.[1][2][3]

• Monitoring: Stir until TLC or LCMS shows consumption of starting material (typically 4–12 hours).

  • Note: The product is the Methyl Ester .[1][2][3]

• Hydrolysis (Critical): To obtain the free acid, use mild hydrolysis (LiOH in THF/H2O) at 0°C. Avoid harsh heating to prevent racemization of the tertiary fluoride.[2][3]

• Purification: Silica gel chromatography (Hexane/EtOAc).

Application Protocols

Protocol B: Peptide Coupling (Solid Phase or Solution)

Coupling a sterically hindered, electron-deficient acid like (2R)-2-Fluoro-2-phenylpropanoic acid requires potent activation reagents.[1] Standard EDC/HOBt often fails or proceeds too slowly, risking racemization.[1][2][3]

Recommended Coupling System: HATU / HOAt / DIPEA.[1][2][3]

• Activation:

  • Dissolve (2R)-2-Fluoro-2-phenylpropanoic acid (1.2 equiv) in dry DMF.

  • Add HATU (1.1 equiv) and HOAt (1.1 equiv).[1][2][3]

  • Add DIPEA (2.5 equiv).[1][2][3]

  • Pre-activate for exactly 2 minutes.[1][2][3] (Do not wait longer; the active ester is unstable).[1][2][3]

• Coupling:

  • Add the pre-activated mixture to the amine/peptide-resin (1.0 equiv).[1]

  • Stir/shake at Room Temperature for 2–4 hours.

• Validation:

  • Check completion via Kaiser test (if solid phase) or LCMS.[1][2][3]

  • Troubleshooting: If coupling is incomplete, re-couple using PyAOP (phosphonium salt) which is more reactive for hindered systems.[2][3]

Protocol C: Quality Control (Chiral Purity Analysis)

You must verify the enantiomeric excess (ee) before biological testing.[2][3]

Method: Chiral HPLC[1][4]

• Column: Daicel Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamates).[1]

• Mobile Phase: Hexane : Isopropanol : TFA (90 : 10 : 0.1).[1][2][3]

  • Note: The TFA is crucial to suppress ionization of the carboxylic acid, ensuring sharp peaks.[2][3]

• Flow Rate: 1.0 mL/min.[1][2][3]

• Detection: UV at 254 nm (Phenyl chromophore).[1][2][3]

• Expected Result: The enantiomers should resolve with a separation factor (

  ) > 1.2.[1][2][3]

References

• Conformational Effects of Fluorine

  • O'Hagan, D. (2008).[1][2][3] Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews.[1][2][3]

• Metabolic Stability of Fluorinated Drugs

  • Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008).[2][3] Fluorine in medicinal chemistry. Chemical Society Reviews.[1][2][3]

• Enantioselective Fluorination Synthesis

  • Beeson, T. D., & MacMillan, D. W. (2005).[2][3] Enantioselective organocatalytic α-fluorination of aldehydes. Journal of the American Chemical Society.[1][2][3]

  • Note: While specific to aldehydes, this establishes the organocatalytic mechanism widely adapted for esters/acids.[3]

• Chiral HPLC Methodologies

  • Daicel Chiral Technologies.[1][2][3] "Separation of Acidic Compounds on Polysaccharide Columns."

  • (General reference for AD/OD column application notes).

Sources

• 1. 2-Phenylpropionic acid | C9H10O2 | CID 10296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Phenylpropanoic acid - Wikipedia [en.wikipedia.org]
• 3. Phenylpropanoic acid - Wikipedia [en.wikipedia.org]
• 4. chiraltech.com [chiraltech.com]

Troubleshooting & Optimization

Overcoming side reactions in electrophilic fluorination

Topic: Overcoming Side Reactions in Electrophilic Fluorination Operator: Senior Application Scientist (Ph.D.) Status: Online

Welcome to the Fluorination Optimization Hub

You are likely here because your

-NMR shows a "forest" of peaks instead of a clean singlet, or your yield is being cannibalized by regio-isomers. Electrophilic fluorination is deceptively complex; the high electronegativity of fluorine creates a thermodynamic sink that often favors over-reaction, while the small atomic radius leads to poor steric control.

This guide treats your chemical reaction as a system to be debugged. We move beyond "add reagent and stir" to understanding the causality of failure modes—specifically Single Electron Transfer (SET) side-pathways and protodefluorination.

Module 1: Reagent Selection & "Hardware" Compatibility

Before troubleshooting the reaction, ensure you are using the correct source. The choice between Selectfluor (F-TEDA-BF

) and NFSI (N-Fluorobenzenesulfonimide) is not just about cost; it is about the mechanism of fluorine transfer.

Feature	Selectfluor (F-TEDA-BF )	NFSI
Reactivity	High ( V) . Kinetic data shows it is ~5 orders of magnitude more reactive than NFSI toward 1,3-dicarbonyls [1].[1]	Moderate/Low . Requires activation (e.g., Lewis Acids, Enamine formation).
Solubility	Polar solvents only (MeCN, H O, Nitromethane). Insoluble in THF/Toluene.	Soluble in most organic solvents (THF, Toluene, DCM).
Mechanism	Prone to SET (Single Electron Transfer) pathways with electron-rich arenes, leading to radical byproducts.	Favors Polar ( -type) mechanisms; better for enantioselective catalysis.
Byproducts	H-TEDA-BF (Water soluble, easy removal).	dibenzenesulfonimide (Requires chromatography/crystallization).
Best For	Late-stage fluorination, aqueous chemistry, robust substrates.	Asymmetric fluorination, Pd-catalyzed directed C-H activation.

Visual Guide: Reagent Decision Matrix

Caption: Logic flow for selecting the appropriate electrophilic fluorinating agent based on substrate properties.

Module 2: Troubleshooting Side Reactions

Issue A: The "Over-Fluorination" Cascade

Symptom: You aim for a mono-fluorinated product, but obtain significant di-fluorinated species (e.g., gem-difluoro).

• Root Cause: The introduction of the first fluorine atom typically deactivates the ring/carbon toward further electrophilic attack due to induction (

  effect). However, if the reaction proceeds via a radical pathway (SET) —common with Selectfluor—the resulting radical intermediate may be more reactive or long-lived enough to react again before quenching.

• Technical Fix:

  • Switch Solvent: Change from MeCN to a solvent with higher dielectric constant or proton source (e.g., MeOH) to favor the ionic pathway over the radical one.

  • Stoichiometry Control: Do not use excess reagent. Use 0.95 equivalents.

  • Base Modulation: In the fluorination of 1,3-dicarbonyls, strong bases (like NaH) generate "hard" enolates that react uncontrollably. Switch to a buffered system or a weaker base like TBAH (Tetrabutylammonium hydroxide) to control the concentration of the active enolate [2].

Issue B: Regioselectivity (Ortho vs. Meta)

Symptom: Poor selectivity in aromatic fluorination.[2][3]

• Root Cause: Fluorine is small (

  Å). Unlike bromination, you cannot rely on steric hindrance to block the ortho position.

• Technical Fix:

  • Directed C-H Activation: Use a directing group (DG) like pyridine, amide, or oxazoline. Palladium(II) catalysts can coordinate to the DG and place the fluorine precisely ortho to the group.

  • Catalyst Selection: For Pd-catalyzed reactions, the oxidation state is critical. High-valent Pd(IV)-F species (formed from Pd(II) + NFSI) are often the active fluorinating agents. Ensure your oxidant (NFSI) is added after C-H activation if using a stepwise protocol [3].

Issue C: Elimination (Protodefluorination)

Symptom: Loss of fluorine to form an alkene (or reversion to starting material).

• Root Cause: The

  -proton adjacent to a fluorine is highly acidic. Basic workups or high-temperature reaction conditions can trigger E1cB elimination.

• Technical Fix:

  • Quench Cold: Perform workup at 0°C.

  • Avoid Silica: Silica gel is slightly acidic and can catalyze HF elimination during purification. Pre-treat silica with 1-2% Triethylamine or use neutral alumina.

Module 3: Validated Experimental Protocols

These protocols are designed to be "self-validating"—if the color change or intermediate described does not occur, stop immediately.

Protocol 1: Mono-Fluorination of 1,3-Dicarbonyls (Selectfluor)

Target: Synthesis of

-fluoro- -ketoesters (Drug precursors). Reference Grounding: Based on kinetics established by Banks et al. and mechanistic insights from Gouverneur [1, 4].

Reagents:

• Substrate (1.0 eq)

• Selectfluor (1.1 eq)

• Solvent: Acetonitrile (MeCN) - Must be HPLC grade, dry.

Step-by-Step:

• Dissolution: Dissolve substrate in MeCN (0.1 M). Ensure complete solvation.

  • Checkpoint: If cloudy, add minimal MeOH (note: MeOH may slow reaction slightly).

• Reagent Addition: Add Selectfluor as a solid in one portion at room temperature .

  • Note: Unlike lithiation, cryo-cooling is often detrimental here as Selectfluor solubility drops drastically at -78°C.

• Monitoring: Stir for 4–12 hours.

  • Validation: The reaction mixture should remain colorless or turn pale yellow. Dark brown/black indicates decomposition (SET oxidation).

• Workup: Remove solvent in vacuo. The residue contains product + H-TEDA-BF

  .

• Purification: Add DCM and water. The byproduct H-TEDA-BF

  is highly water-soluble. Wash organic layer 3x with water. Dry over MgSO .

  • Result: Usually >90% purity without column chromatography.

Protocol 2: Pd-Catalyzed Directed Fluorination (NFSI)

Target: Ortho-fluorination of N-benzyltriflamide (Directed C-H activation). Reference Grounding: Adapted from Yu and Ritter protocols [3, 5].

Reagents:

• Substrate (1.0 eq)

• Pd(OAc)

  (10 mol%)

• NFSI (1.5 eq)

• Solvent: Trifluorotoluene (TFT) or DCE.

Step-by-Step:

• Catalyst Formation: Mix Pd(OAc)

  and substrate in solvent. Stir 10 mins.

• Oxidant Addition: Add NFSI.

• Heating: Heat to 100–110°C in a sealed tube.

  • Why? High temp is required to overcome the activation energy for the C-H insertion step.

• Checkpoint: Reaction mixture usually turns dark red/brown (active Pd species). If palladium black precipitates early (mirror on flask), the catalytic cycle has collapsed. Add 1 eq of oxidant/ligand stabilizer.

• Filtration: Filter through a Celite pad to remove Pd residues before concentration.

Module 4: Troubleshooting Logic Visualization

Use this flow to diagnose failures in real-time.

Caption: Diagnostic workflow for common electrophilic fluorination failure modes.

FAQ: Quick Solutions

Q: My Selectfluor reaction turned black immediately. What happened? A: You likely triggered an oxidative SET cascade. Your substrate is too electron-rich (e.g., an unprotected aniline or phenol). Fix: Protect sensitive groups (acetylate amines/phenols) to raise the oxidation potential before fluorination.

Q: Can I use glass vessels? A: generally, yes. While HF can be generated in trace amounts if hydrolysis occurs, standard borosilicate glass is acceptable for Selectfluor/NFSI. However, avoid glass if you are using highly reactive N-fluoropyridinium salts at high temperatures, as they can etch glass [1].

Q: How do I remove excess NFSI? A: NFSI is soluble in organics, making it hard to wash away. Tip: Treat the crude mixture with aqueous KOH. This hydrolyzes excess NFSI into water-soluble sulfonamides, which can be washed away, leaving your product in the organic layer.

References

• A quantitative reactivity scale for electrophilic fluorinating reagents. Source: National Institutes of Health (NIH) / PMC. URL:[Link]

• Microwave-assisted rapid electrophilic fluorination of 1,3-dicarbonyl derivatives with Selectfluor. Source: Journal of Fluorine Chemistry (via CAS/Scilit). URL:[Link][4]

• Strategies Towards Challenging Fluorination Reactions (Transition Metal Mediation). Source: Royal Society of Chemistry (RSC). URL:[Link][1][3][5][6][7][8][9][10]

• The Electrophilic Fluorination of Enol Esters Using SelectFluor: A Polar Two-Electron Process. Source: Chemistry - A European Journal (via PubMed). URL:[Link]

• Pyridine-directed Pd-catalysed electrophilic fluorination of arenes. Source: Royal Society of Chemistry (RSC) - Chemical Science. URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Electrophilic fluorination - Wikipedia [en.wikipedia.org]
• 4. Microwave Chemistry: Electrophilic Fluorination, Palladium-Catalyzed Intramolecular Cyclization, Quinoxalines Synthesis, Petasis Olefination [organic-chemistry.org]
• 5. sioc.cas.cn [sioc.cas.cn]
• 6. repository.lincoln.ac.uk [repository.lincoln.ac.uk]
• 7. Theoretical study on the mechanism of selective fluorination of aromatic compounds with Selectfluor - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. brynmawr.edu [brynmawr.edu]
• 9. books.rsc.org [books.rsc.org]
• 10. researchgate.net [researchgate.net]

Technical Support Center: (2R)-2-Fluoro-2-phenylpropanoic Acid

The following technical support guide addresses the stability, handling, and degradation mechanisms of (2R)-2-Fluoro-2-phenylpropanoic acid .

Executive Summary

(2R)-2-Fluoro-2-phenylpropanoic acid is a chiral alpha-fluoro carboxylic acid characterized by a quaternary alpha-carbon . Unlike its non-methylated analogs (e.g., alpha-fluoro-phenylacetic acid), this molecule lacks an alpha-proton, rendering it immune to racemization via simple enolization. However, the presence of a tertiary benzylic C–F bond introduces specific vulnerabilities to SN1 solvolysis under acidic or highly polar protic conditions.

This guide provides evidence-based protocols for researchers handling this compound in drug discovery and chiral synthesis.

Part 1: Critical Stability FAQs

Q1: Is my compound at risk of racemization in solution?

Short Answer: No, not via standard mechanisms. Technical Explanation: Racemization of chiral carboxylic acids typically proceeds through an enol/enolate intermediate , requiring the removal of a proton at the alpha-position.

• Your Molecule: The alpha-carbon in (2R)-2-Fluoro-2-phenylpropanoic acid is quaternary (bonded to Phenyl, Methyl, Fluoro, and Carboxyl groups). It has no alpha-proton .

• Consequence: Direct enolization is chemically impossible. The stereocenter is configurationally stable under basic conditions that would racemize 2-fluoro-2-phenylacetic acid.

• Exception: Racemization can only occur if the C–F bond breaks (e.g., via SN1 ionization) and reforms non-stereoselectively, which is a degradation event, not just racemization.

Q2: Can I store this compound in aqueous buffers?

Short Answer: Avoid long-term storage in acidic aqueous solutions. Technical Explanation: While the compound survives standard workup conditions (e.g., 1M HCl washes), the tertiary benzylic C–F bond is thermodynamically liable to hydrolysis over time.

• Mechanism: In the presence of protons (acid catalysis) or highly polar protic solvents, the fluorine atom can be solvated/protonated, making it a better leaving group. This leads to the formation of a resonance-stabilized tertiary benzylic carbocation (SN1 pathway), which is then trapped by water to form the hydroxy-acid impurity (2-Hydroxy-2-phenylpropanoic acid).

• Recommendation: Prepare aqueous solutions immediately before use. For storage, keep as a solid or in aprotic organic solvents (e.g., DMSO, CH₂Cl₂).

Q3: Why do I see a "Hydroxy" impurity in my LC-MS?

Diagnostic: This is likely Atrolactic acid (2-Hydroxy-2-phenylpropanoic acid) . Root Cause: Hydrolysis of the C–F bond.

• Trigger: This often occurs if the sample was dissolved in Methanol/Water or Acetonitrile/Water with an acidic modifier (Formic acid/TFA) and left in the autosampler for >24 hours.

• Fix: Switch to non-acidic mobile phases if possible, or analyze immediately after dissolution.

Part 2: Troubleshooting & degradation Pathways

Visualizing the Stability Risks

The following diagram details the structural immunity to enolization vs. the vulnerability to SN1 hydrolysis.

Figure 1: Stability logic flow. Note the blocked racemization pathway (Red) vs. the potential hydrolysis pathway (Yellow).

Part 3: Handling & Experimental Protocols

Solubility & Stock Solution Preparation

The presence of the Fluorine atom increases lipophilicity compared to the hydroxy-analog, but the carboxylic acid group dominates solubility behavior.

Solvent System	Solubility Rating	Stability Risk	Recommendation
Water (Neutral)	Low	Low	Requires pH adjustment (base) to dissolve.
Water (Acidic)	Very Low	High	Promotes SN1 defluorination over time. Avoid.
DMSO / DMF	High	Low	Preferred for stock solutions. Store at -20°C.
Methanol / Ethanol	High	Moderate	Potential for solvolysis (formation of methyl/ethyl ether) if acidic.
DCM / Ethyl Acetate	High	Low	Excellent for extraction/workup.

Recommended Workup Protocol (Synthesis)

If isolating the compound from a reaction mixture:

• Quench: Cool reaction to 0°C.

• Basify: Adjust to pH ~10-12 using 1M NaOH. (The compound is stable as a carboxylate salt; the negative charge on the carboxylate suppresses the leaving group ability of the fluoride nearby due to electrostatic repulsion).

• Wash: Extract the aqueous layer with Et₂O or DCM to remove non-acidic organic impurities.

• Acidify & Extract: Carefully acidify the aqueous layer to pH 2-3 with cold 1M HCl just prior to extraction.

  • Critical Step:Do not let the compound sit in the acidic aqueous phase. Extract immediately into EtOAc or DCM.

• Dry: Use Na₂SO₄ (neutral) rather than MgSO₄ (slightly Lewis acidic) to minimize any risk of F-abstraction, although this is a minor risk.

Analytical Method Parameters (HPLC/LC-MS)

To prevent on-column degradation:

• Column Temperature: Keep < 40°C. High heat accelerates C–F cleavage.

• Mobile Phase:

  • Preferred: Ammonium Bicarbonate (pH 7.5) or Ammonium Acetate.

  • Acceptable: 0.1% Formic Acid (if analysis is rapid).

• Detection: The Phenyl ring provides good UV absorbance at 210 nm and 254 nm.

Part 4: Scientific Rationale & Mechanism

The "Quaternary" Advantage

In many alpha-fluoro acids (e.g., 2-fluoro-2-phenylacetic acid), the C–H bond at the chiral center is acidified by the adjacent Carbonyl and Fluorine. This allows bases to deprotonate the center, destroying chirality.

• Your Compound: The substitution of the Hydrogen with a Methyl group (Propanoic vs. Acetic) removes this vector. The steric bulk of the methyl group also provides some kinetic shielding against nucleophilic attack at the carbonyl.

The "Benzylic" Vulnerability

Despite the quaternary stability, the C–F bond is the weak link.

• Bond Dissociation Energy: While C–F bonds are strong (~116 kcal/mol), the formation of a carbocation at the benzylic position is energetically favorable due to resonance stabilization by the phenyl ring.

• Ionization:

• This pathway is the primary source of instability reported in literature for tertiary benzylic fluorides [1, 3].

References

• Synthesis and Resolution

  • Source: Kim, H. J., et al. "A New Method for Production of Chiral 2-Aryl-2-fluoropropanoic Acids Using an Effective Kinetic Resolution." Molecules, 2012.
  • Relevance: Confirms the stability of the molecule during base-mediated hydrolysis (4.2 M NaOH) and standard acidic workup.

  • Link:[Link]

• Benzylic Fluoride Stability

  • Source: Champagne, P. A., et al. "Activation of Primary and Secondary Benzylic and Tertiary Alkyl (sp3)C-F Bonds." Frontiers in Chemistry, 2019.
  • Relevance: Details the mechanisms by which benzylic C-F bonds are activated and hydrolyzed, supporting the SN1 warning.

  • Link:[Link]

• General Reactivity of Alpha-Fluoro Acids

  • Source:Organic Syntheses, Coll. Vol. 9, p.522 (1998); Vol. 73, p.132 (1996).
  • Relevance: Provides general handling procedures for phenylpropanoic acid derivatives, establishing the baseline for thermal stability.

  • Link:[Link]

Storage and handling guidelines for fluorinated organic acids

Technical Support Center: Fluorinated Organic Acids (FOAs) Topic: Storage, Handling, and Experimental Troubleshooting Ticket ID: FOA-GUIDE-2024 Assigned Specialist: Dr. A. Vance, Senior Application Scientist[1]

Introduction: The "Hidden" Hazards of Fluorinated Acids

Welcome to the technical support hub. You are likely here because you use Trifluoroacetic Acid (TFA), Hexafluoroisopropanol (HFIP), or Pentafluoropropionic Acid (PFPA) in peptide synthesis, HPLC, or protein solubilization.[1]

The Reality: These are not just "stronger vinegars."[1] They are aggressive, volatile, and chemically sticky reagents that compromise both safety and data integrity.[1] As a Senior Application Scientist, I often see excellent chemistry fail because of poor reagent hygiene—specifically, ion suppression in LC-MS and unnoticed reagent degradation .

This guide bypasses the generic SDS text to address the operational realities of working with FOAs.

Module 1: Critical Safety & First Aid (The "Red" Zone)

Q: I spilled a small amount of TFA on my glove. Can I just wash it off? A: No. You must remove the glove immediately. Fluorinated acids, particularly TFA and HFIP, have low surface tension and penetrate standard nitrile gloves rapidly (often <5 minutes).[1] Once inside, they cause chemical burns that may not be immediately painful but result in deep tissue damage.[1][2][3]

• Immediate Action: Remove gloves → Wash skin with tepid water for 15 minutes.[1]

• The "Calcium Gluconate" Rule: While TFA is not Hydrofluoric Acid (HF), degradation or impurities (especially in aged or improperly stored fluorinated reagents) can generate fluoride ions.[1] If you work with anhydrous HFIP or TFA in high volumes, keeping Calcium Gluconate gel nearby is a prudent, field-proven safety standard, even if not strictly mandated by every SDS for TFA alone [1, 15].[1]

Q: Why does my HFIP bottle smell "sweet" but irritate my throat? A: HFIP is a volatile respiratory irritant.[1] The "sweet" odor is deceptive. Olfactory fatigue sets in quickly, meaning you stop smelling it even while exposure continues.[1]

• Protocol: Always handle HFIP in a functioning fume hood. If you can smell it, your engineering controls have failed.[1]

Module 2: Storage & Stability (The "Amber" Zone)

Q: Can I store TFA in glass bottles? I’m seeing conflicting advice. A: This depends on your application.

• For Synthesis (Peptide coupling): Glass is acceptable. The primary concern here is the acid concentration, not trace metal ions.[1]

• For LC-MS/Analytical: Use Borosilicate Glass with PTFE liners or Fluoropolymer (FEP/PFA) containers. [1]

  • The Mechanism:[2][4] Strong acids like TFA leach alkali metals (Sodium, Potassium) from standard soda-lime glass.[1] In LC-MS, these appear as

    or adducts, splitting your signal and complicating deconvolution [14].[1]

  • Plastic Warning: Do not store pure TFA in standard Polypropylene (PP) for long periods (>1 month). While chemically resistant, TFA can swell the plastic and extract plasticizers (phthalates), introducing "ghost peaks" at high mass ranges.[1]

Q: My TFA has turned slightly yellow. Is it still usable? A: Discard it. Pure TFA is a clear, colorless liquid.[1] Yellowing indicates:

• Oxidation of organic impurities.

• Corrosion of the cap liner (often if a non-PTFE liner was used).

• Moisture uptake (TFA is hygroscopic), which accelerates the corrosion of the container.[1] Self-Validating Step: If the liquid is not water-white, your baseline noise in UV (214 nm) will increase, compromising low-level detection.[1]

Visualization: FOA Storage Decision Logic

Figure 1: Decision tree for selecting storage containers based on downstream application sensitivity.

Module 3: Experimental Troubleshooting (The "Green" Zone)

Q: My LC-MS sensitivity drops drastically when I use TFA. Why? A: This is the classic "Ion Pairing Suppression" effect.

• The Mechanism:[2][4] TFA (

  ) pairs strongly with positively charged peptides ( ). This neutral ion pair ( ) is hydrophobic and does not "explode" well in the Electrospray Ionization (ESI) plume. The result is that your analyte stays neutral and undetected by the MS [4, 13].

Q: How do I fix the signal suppression without losing separation quality? A: You have three tiers of intervention:

Tier	Method	Mechanism	Trade-off
1	The "TFA Fix"	Post-column infusion of Propionic Acid + Isopropanol (75:25).[1]	Breaks the TFA-Peptide pair before it hits the MS source [4]. Requires an extra pump/tee.
2	Switch to DFA	Use Difluoroacetic Acid (DFA).[5]	Weaker ion pairing than TFA (better signal) but stronger than Formic Acid (better peak shape) [14]. Expensive.
3	Ammonium Swap	Use Ammonium Formate/Acetate.[1]	High pH changes selectivity completely.[1]

Q: I switched from TFA to Formic Acid, but I'm still seeing TFA signals (m/z 113) and suppression. Why? A: The "Memory Effect." Fluorinated acids are incredibly "sticky" and adsorb to the stainless steel and PEEK tubing of your HPLC.

• Protocol: To purge a system of TFA:

  • Remove the column (TFA sticks to C18 phases).

  • Flush lines with 50:50 Water:Isopropanol with 1% Ammonium Hydroxide.[1]

  • The ammonium ions help deprotonate and desorb the fluorinated species [17].

Visualization: LC-MS Signal Recovery Workflow

Figure 2: Workflow for diagnosing and resolving LC-MS signal suppression caused by fluorinated acids.

References

• Rutgers Environmental Health & Safety. (n.d.).[1] Fluorine and Hydrofluoric Acid Safety Guidelines.[2][3][6] Retrieved from 6

• National Institutes of Health (NIH). (2012). Mitigation of signal suppression caused by the use of trifluoroacetic acid in liquid chromatography mass spectrometry. PubMed.[1] Retrieved from 7

• Sigma-Aldrich. (n.d.).[1][8] Eliminate TFA and Improve Sensitivity of Peptide Analyses by LC/MS. Retrieved from 9

• Waters Corporation. (n.d.).[1] Improving LC-MS Separations of Peptides with Difluoroacetic Acid Ion Pairing. Retrieved from 5

• Chromatography Forum. (2020). Straight dope on using trifluoroacetic acid (TFA) with MS? Retrieved from 10

• Fisher Scientific. (n.d.).[1] Chemical Resistance of Plastics.[11][12] Retrieved from 12

Sources

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. mcgill.ca [mcgill.ca]
• 3. ehs.yale.edu [ehs.yale.edu]
• 4. UofR: EH&S: Laboratory Safety: Hydrofluoric Acid [safety.rochester.edu]
• 5. lcms.cz [lcms.cz]
• 6. ipo.rutgers.edu [ipo.rutgers.edu]
• 7. Mitigation of signal suppression caused by the use of trifluoroacetic acid in liquid chromatography mobile phases during liquid chromatography/mass spectrometry analysis via post-column addition of ammonium hydroxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. daikinchemicals.com [daikinchemicals.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. Straight dope on using trifluoroacetic acid (TFA) with MS? - Chromatography Forum [chromforum.org]
• 11. hcs-lab.com [hcs-lab.com]
• 12. accessibility menu, dialog, popup [fishersci.nl]

Technical Support Center: Optimizing Chiral Separation of 2-Fluoro-2-phenylpropanoic Acid

Welcome to the technical support guide for the enantioselective separation of 2-Fluoro-2-phenylpropanoic acid. This resource is designed for researchers, scientists, and drug development professionals utilizing polysaccharide-based chiral stationary phases (CSPs), such as the Chiralpak® series. Here, you will find in-depth answers to frequently asked questions and a systematic troubleshooting guide to overcome common challenges encountered during method development and optimization.

Frequently Asked Questions (FAQs)

This section addresses foundational questions to build a strong understanding of the critical parameters governing the chiral separation of acidic compounds.

Q1: Which Chiralpak® column is the best starting point for separating 2-Fluoro-2-phenylpropanoic acid?

For acidic compounds like 2-Fluoro-2-phenylpropanoic acid, amylose-based columns often provide excellent enantioselectivity. The Chiralpak® AD-H or its immobilized version, Chiralpak® IA , are highly recommended starting points.

• Chiralpak® AD-H (Amylose tris(3,5-dimethylphenylcarbamate), coated): This is a classic, widely used CSP known for its broad selectivity, particularly for profen-type molecules.[1] It operates under normal phase conditions.

• Chiralpak® IA (Amylose tris(3,5-dimethylphenylcarbamate), immobilized): This column uses the same chiral selector as AD-H but is chemically bonded to the silica support. This immobilization allows for the use of a much wider range of organic solvents, including ethyl acetate, THF, and dichloromethane, which can be invaluable for optimizing selectivity and solubility.[2]

While cellulose-based columns (e.g., Chiralcel® OD-H) can also be effective, amylose phases often show superior performance for this class of compounds.[1]

Q2: What are the typical starting mobile phase conditions?

For a normal phase separation on a Chiralpak® AD-H or IA column, a standard starting mobile phase consists of an alkane, an alcohol modifier, and an acidic additive.

A well-established starting point, based on separations of similar compounds, is a mixture of n-Hexane/Isopropanol (IPA)/Trifluoroacetic Acid (TFA) in a ratio of 90:10:0.1 (v/v/v) .[3][4][5]

Component	Function	Typical Range
n-Hexane	Primary mobile phase component (weak solvent)	80-95%
Isopropanol (IPA) or Ethanol	Polar modifier; controls retention time and selectivity	5-20%
Trifluoroacetic Acid (TFA)	Acidic additive; improves peak shape and resolution	0.1% - 0.5%

Q3: Why is an acidic additive like TFA mandatory for this separation?

An acidic additive is crucial for two primary reasons:

• Improving Peak Shape: 2-Fluoro-2-phenylpropanoic acid is a carboxylic acid. In its anionic (deprotonated) form, it can interact strongly and non-specifically with residual acidic silanol groups on the silica gel surface of the column. This leads to severe peak tailing. The acidic additive (e.g., TFA) suppresses the ionization of the analyte, ensuring it remains in its neutral, protonated form, which minimizes these undesirable secondary interactions.[6][7]

• Enhancing Chiral Recognition: The primary interaction mechanism for chiral recognition on polysaccharide CSPs involves hydrogen bonding, π-π interactions, and steric hindrance.[4] By keeping the carboxylic acid group protonated, the additive ensures consistent and effective hydrogen bonding between the analyte and the chiral stationary phase, which is often essential for achieving separation.

Q4: What is the difference between using Isopropanol (IPA) and Ethanol as the alcohol modifier?

Both IPA and ethanol serve as the polar modifier, competing with the analyte for polar interaction sites on the CSP. The choice of alcohol can significantly impact the separation:

• Elution Strength: Ethanol is a slightly stronger solvent than IPA. Therefore, using ethanol will generally result in shorter retention times compared to using the same percentage of IPA.[8][9]

• Selectivity: The different steric and hydrogen bonding properties of ethanol versus IPA can alter the way they modulate the interaction between the analyte and the CSP. This can lead to changes in the separation factor (alpha). It is often beneficial to screen both alcohols during method development.

Q5: Can I switch between different mobile phases or use solvents like THF or Ethyl Acetate?

This depends entirely on whether your column is coated or immobilized .

• Coated Columns (e.g., Chiralpak® AD-H, OD-H): These columns are NOT compatible with solvents like THF, ethyl acetate, dichloromethane, chloroform, acetone, or DMSO.[10][11] Using these "non-standard" solvents, even in residual amounts, will irreversibly strip the chiral polymer from the silica surface, destroying the column.[10]

• Immobilized Columns (e.g., Chiralpak® IA, IB, IC): These columns have the chiral selector chemically bonded to the silica. They are robust and compatible with a wide range of organic solvents, offering much greater flexibility in method development.[2][6] This allows you to explore unique selectivities that are not achievable with standard normal phase eluents.

Troubleshooting Guide

This guide provides a systematic approach to resolving common issues in a question-and-answer format.

Problem: I see only a single, broad peak with no signs of separation.

• Probable Cause 1: Inappropriate Mobile Phase Composition. The mobile phase may be too strong (too much alcohol), causing the enantiomers to elute too quickly without interacting sufficiently with the CSP. Alternatively, the selectivity of the chosen alcohol modifier may be poor for this analyte.

• Solution:

  • Reduce Elution Strength: Decrease the percentage of the alcohol modifier. For a starting condition of 90:10 Hexane/IPA, try moving to 95:5 and then 98:2. This increases the retention time and gives the CSP more opportunity to resolve the enantiomers.

  • Switch the Alcohol Modifier: If reducing the alcohol percentage does not lead to separation, switch from IPA to ethanol (or vice versa) and repeat the screening process. The change in selectivity may be all that is needed.

  • Use an Immobilized Column: If available, switch to a Chiralpak® IA column and screen other mobile phase systems, such as Methyl tert-butyl ether (MtBE)/Ethanol or Ethyl Acetate/Hexane (always with 0.1% TFA).[2][6]

• Probable Cause 2: Missing or Insufficient Acidic Additive. Without an acidic additive, the analyte peak will be very broad and may appear as a single peak due to severe tailing.

• Solution: Ensure that 0.1% TFA (or formic/acetic acid) is present in the mobile phase. If it is already present, consider increasing the concentration to 0.2%, but do not exceed 0.5%.[6][7]

Problem: My peaks are tailing or fronting.

• Probable Cause 1: Analyte-Silanol Interactions. This is the most common cause of peak tailing for acidic compounds.

• Solution: Confirm the presence and concentration of your acidic additive (e.g., 0.1% TFA). Tailing suggests the analyte's ionization is not fully suppressed, and an increase in the additive concentration (e.g., to 0.15% or 0.2%) may be necessary.

• Probable Cause 2: Sample Solvent Effect. If the sample is dissolved in a solvent much stronger than the mobile phase (e.g., pure methanol or DMSO), it can cause peak distortion upon injection.

• Solution: Whenever possible, dissolve the sample directly in the mobile phase.[5] If solubility is an issue, use the weakest solvent possible that can fully dissolve the compound.

• Probable Cause 3: Column Overload. Injecting too much mass on the column can lead to peak fronting.

• Solution: Reduce the sample concentration or injection volume. A typical analytical concentration is around 1 mg/mL.[5]

Problem: My results are not reproducible; retention times and resolution are shifting between runs.

• Probable Cause 1: Insufficient Column Equilibration. Chiral stationary phases, especially polysaccharide-based ones, can take a significant amount of time to fully equilibrate with a new mobile phase.

• Solution: Always flush the column with at least 10-15 column volumes of the new mobile phase before the first injection. For a standard 250 x 4.6 mm column at 1 mL/min, this means equilibrating for at least 30-45 minutes.

• Probable Cause 2: Temperature Fluctuations. Chiral separations are often sensitive to temperature changes, which can affect both retention and selectivity.[12]

• Solution: Use a column thermostat and maintain a constant temperature, typically 25 °C.[5] Ensure the lab's ambient temperature is stable.

• Probable Cause 3: Additive "Memory Effect". Additives, especially basic ones, can strongly adsorb to the stationary phase and alter its properties over time, even after they have been removed from the mobile phase.[13][14][15] This can cause a drift in performance.

• Solution:

  • Dedicate a Column: If possible, dedicate a specific column for methods using acidic additives to avoid cross-contamination from methods using basic additives.

  • Perform Column Regeneration: If you suspect memory effects or see a decline in performance, a column regeneration procedure should be performed (see Protocol 2 below).

Data & Protocols

Data Presentation

Table 1: Recommended Mobile Phase Screening Conditions Column: Chiralpak® AD-H or IA (250 x 4.6 mm) | Flow Rate: 1.0 mL/min | Temperature: 25 °C

Screening Mobile Phase	Additive	Expected Outcome
95/5 (v/v) n-Hexane / IPA	0.1% TFA	Good starting point, likely longer retention.
90/10 (v/v) n-Hexane / IPA	0.1% TFA	Standard condition, balances retention and resolution.
90/10 (v/v) n-Hexane / Ethanol	0.1% TFA	Shorter retention than IPA, may offer different selectivity.
80/20 (v/v) n-Hexane / IPA	0.1% TFA	For faster elution if retention is too long.

Experimental Protocols

Protocol 1: Step-by-Step Initial Method Development

• Column Selection: Choose a Chiralpak® AD-H or Chiralpak® IA column (250 x 4.6 mm, 5 µm).

• Mobile Phase Preparation: Prepare the first screening mobile phase: n-Hexane/IPA/TFA (90:10:0.1, v/v/v).

• System Setup: Install the column and set the flow rate to 1.0 mL/min and the column temperature to 25 °C. Set UV detection at 220 nm.[5]

• Equilibration: Equilibrate the column with the mobile phase for at least 30 minutes.

• Sample Preparation: Dissolve the 2-Fluoro-2-phenylpropanoic acid sample in the mobile phase to a concentration of ~1 mg/mL. Filter through a 0.45 µm filter.

• Injection: Inject 5-10 µL of the sample and acquire the chromatogram.

• Analysis: Evaluate the chromatogram for resolution, peak shape, and retention time. Follow the logic in the Method Development Flowchart below to optimize.

Protocol 2: Column Regeneration (for performance restoration)

This procedure is for columns that have been exposed to various additives or show declining performance.[6][16]

• Disconnect from Detector: Disconnect the column outlet from the detector to prevent contamination.

• Transition Flush: Flush the column with 100% 2-propanol (IPA) for 30 minutes at 0.5 mL/min. This is a crucial transition solvent.[8][11]

• Cleaning Flush: Flush the column with 100% Ethanol for 3 hours at 0.5 mL/min. For immobilized columns (like Chiralpak® IA) that show persistent issues, a stronger solvent like THF can be used.[16]

• Re-equilibration: Flush again with 100% IPA for 30 minutes at 0.5 mL/min.

• Final Equilibration: Equilibrate the column with your starting mobile phase (e.g., Hexane/IPA 90:10) for 1 hour before re-testing.

Visualizations

Caption: Method Development Flowchart for Acidic Compounds.

Caption: The Additive Memory Effect and Column Regeneration.

References

• Daicel Chemical Industries, Ltd. (2004). Method development with CHIRALPAK® IA.

• Welch, C. J., et al. (2002). Memory effect of mobile phase additives in chiral separations on a Chiralpak AD column. Journal of Chromatography A, 945(1-2), 139-146. [Link]

• Chiral Technologies. (2021, March 14). CHIRALPAK Immobilized Columns: Mobile Phase Modifiers & Additives. Chiral Technologies. [Link]

• Chiral Technologies. (2013). Instruction Manual for CHIRALPAK® AD-H. Chiral Technologies.

• Wang, F., et al. (2002). Memory effect of mobile phase additives in chiral separation on a Chiralpak AD column. ResearchGate. [Link]

• Phenomenex. (n.d.). The Chiral Notebook. Phenomenex Inc.

• Kaneko, S., et al. (2012). A New Method for Production of Chiral 2-Aryl-2-fluoropropanoic Acids Using an Effective Kinetic Resolution of Racemic 2-Aryl-2-fluoropropanoic Acids. Molecules, 17(6), 7006-7020. [Link]

• Salvadori, P., et al. (2011). Stereochemical Characterization of Fluorinated 2-Arylpropionic Acids by Enantioselective HPLC Analysis and ECD Detection.
• UVISON Technologies. (2003). Instruction Manual for CHIRALPAK® AD-H Columns. UVISON Technologies.
• Scribd. (n.d.). Chiralpak R Ad-H. Scribd.
• Daicel Corporation. (n.d.).

• Wang, F., & O'Neil, K. (2004). Comparison Study of Chiralpak AD-H With AD Columns in Chromatographic Enantioseparation of Dihydropyrimidinone Acid and Its Methyl Ester. Journal of Chromatography A, 1035(1), 43-51. [Link]

• Daicel Corporation. (n.d.). CHIRALPAK AD-H Instruction Manual.
• Ahuja, S. (2011). A Strategy for Developing HPLC Methods for Chiral Drugs.

• Caudle, D. L. (2000). Chiral Separations of Profens Using High Performance Liquid Chromatography. Virginia Polytechnic Institute and State University. [Link]

• Sigma-Aldrich. (2014). Chiral HPLC Column Selection and Method Development Guide. Bioanalysis Zone.
• Daicel Corporation. (n.d.). Instruction Manual for CHIRALPAK® IA.
• BenchChem. (2025). Chiral Purity of (R)-2-Hydroxy-2-phenylpropanoic Acid: An In-depth Technical Guide. BenchChem.
• Sigma-Aldrich. (n.d.). Basics of chiral HPLC. Sigma-Aldrich.
• Armstrong, D. W., et al. (n.d.). Chiral Method Development Screening Techniques: A practical guide and new approaches in LC-MS.

• Ray, A. (2020, May 20). Trouble with chiral separations. Chromatography Today. [Link]

• Liu, Y., et al. (2016). Enantioseparation of 2-(substituted phenyl)propanoic acids by high-speed countercurrent chromatography and investigation of the influence of substituents in enantiorecognition. Semantic Scholar.
• Li, Z., et al. (2023). Recent Advances in Separation and Analysis of Chiral Compounds. Analytical Chemistry, 95(3), 1547–1565.

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Technical Support Center: Enhancing Resolution of Enantiomers in Chiral Chromatography

Welcome to the technical support center dedicated to the nuanced art and science of chiral chromatography. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of separating enantiomers. As the demand for enantiomerically pure compounds continues to grow, particularly in the pharmaceutical industry, mastering chiral separations is more critical than ever.[1][2][3][4] This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and method development strategies to empower you to overcome common challenges and achieve optimal resolution in your experiments.

Frequently Asked Questions (FAQs)

This section addresses some of the fundamental and most common questions encountered in chiral chromatography.

Q1: What is the fundamental principle of chiral chromatography?

Chiral chromatography is a technique used to separate enantiomers, which are molecules that are non-superimposable mirror images of each other.[5][6][7] Since enantiomers have identical physical and chemical properties in an achiral environment, their separation requires a chiral environment.[7][8][9] This is achieved by using a chiral stationary phase (CSP) or a chiral additive in the mobile phase.[2][10] The separation is based on the formation of transient, diastereomeric complexes between the enantiomers and the chiral selector, leading to different retention times and thus, separation.[2][11]

Q2: What are the main types of Chiral Stationary Phases (CSPs)?

CSPs are the heart of chiral separations. They are broadly categorized based on the type of chiral selector immobilized on the support material, typically silica gel.[11] The major types include:

• Polysaccharide-based CSPs: These are the most widely used CSPs, accounting for over 90% of chiral separations.[8] They consist of cellulose or amylose derivatives coated or immobilized on silica. They offer broad applicability and can be used in normal phase, reversed-phase, and polar organic modes.[8][12]

• Macrocyclic Glycopeptide-based CSPs: These CSPs, such as those based on vancomycin and teicoplanin, are known for their robustness and multimodal capabilities (reversed-phase, polar ionic, and normal phase). They are particularly effective for separating ionizable molecules and are highly compatible with LC-MS.

• Pirkle-type (Brush-type) CSPs: These were among the first commercially available CSPs and are based on small chiral molecules covalently bonded to the silica support.[13] They often operate based on π-π interactions, hydrogen bonding, and dipole-dipole interactions.[14]

• Protein-based CSPs: These utilize proteins like α1-acid glycoprotein (AGP), ovomucoid, and cellulase as the chiral selector. They are typically used in reversed-phase mode but can have limitations in terms of loadability and stability.[8]

• Cyclodextrin-based CSPs: These employ cyclodextrins, which are cyclic oligosaccharides, as the chiral selector.[1] They are versatile and can be used in both reversed-phase and normal-phase modes.[1][15]

Q3: How do I choose the right chiral column for my separation?

The selection of the appropriate CSP is the most critical step in chiral method development.[7] Due to the highly specific nature of chiral interactions, predicting the best column can be challenging.[7] A systematic screening approach is often the most effective strategy.[16][17][18] This involves testing a set of diverse CSPs under different mobile phase conditions.[19] Column selection guides from manufacturers and literature databases can also provide a good starting point based on the structural class of your analyte.[16]

Q4: What is the "three-point interaction model"?

The three-point interaction model is a conceptual framework used to explain chiral recognition.[6] It postulates that for effective chiral discrimination, there must be at least three simultaneous points of interaction between the analyte and the chiral stationary phase. At least one of these interactions must be stereochemically dependent.[6] While a simplification of the complex reality, it provides a useful mental model for understanding how CSPs differentiate between enantiomers.[6]

Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving common issues encountered during chiral chromatography experiments.

Issue 1: Poor or No Resolution

This is the most frequent challenge in chiral chromatography. When the enantiomers are not separated or the resolution is insufficient, a methodical approach is required.

Systematic Troubleshooting Protocol for Poor Resolution

• Verify System Suitability:

  • Ensure the HPLC system is functioning correctly with a standard achiral separation. Check for pressure fluctuations, leaks, and detector noise.

  • Confirm the correct column is installed and has not exceeded its recommended lifetime.

• Optimize Mobile Phase Composition:

  • Normal Phase: The mobile phase typically consists of a non-polar solvent (e.g., hexane, heptane) and a polar modifier (e.g., isopropanol, ethanol).[13]

    • Action: Systematically vary the percentage of the alcohol modifier. A lower percentage of the modifier generally increases retention and can improve selectivity.

  • Reversed Phase: The mobile phase is typically an aqueous buffer with an organic modifier (e.g., acetonitrile, methanol).

    • Action: Adjust the ratio of the organic modifier to the aqueous buffer.

  • Additives: Small amounts of acidic (e.g., trifluoroacetic acid - TFA) or basic (e.g., diethylamine - DEA) additives can significantly impact peak shape and selectivity, especially for ionizable compounds.[20][21]

    • Action: For acidic compounds, add a small percentage (e.g., 0.1%) of an acidic modifier like TFA or formic acid.[21] For basic compounds, add a basic modifier like DEA or triethylamine (TEA).[20]

• Investigate the Effect of Temperature:

  • Temperature plays a complex role in chiral separations.[22] Decreasing the temperature generally enhances chiral recognition and increases selectivity, but it can also lead to broader peaks.[11][16] Conversely, increasing the temperature can improve peak efficiency but may decrease selectivity.[16]

  • Action: Screen a range of temperatures (e.g., 10°C, 25°C, 40°C) to find the optimal balance between selectivity and efficiency.[23] Be aware that some CSPs may exhibit non-linear van't Hoff plots, indicating a change in the separation mechanism at different temperatures.[23]

• Optimize the Flow Rate:

  • Due to the complex nature of chiral stationary phases, they often exhibit high resistance to mass transfer.[22] This means that lower flow rates can significantly improve efficiency and resolution.[5][22]

  • Action: For a 4.6 mm I.D. column, start with a flow rate of 1.0 mL/min and then evaluate lower flow rates (e.g., 0.5 mL/min, 0.2 mL/min).[16][22]

• Consider a Different Chiral Stationary Phase (CSP):

  • If extensive optimization of the mobile phase, temperature, and flow rate does not yield the desired resolution, the chosen CSP may not be suitable for the analyte.

  • Action: Screen a different class of CSP (e.g., if a polysaccharide-based CSP failed, try a macrocyclic glycopeptide-based CSP).

Logical Flow for Troubleshooting Poor Resolution

Caption: A systematic workflow for troubleshooting poor enantiomeric resolution.

Issue 2: Peak Tailing

Peak tailing is a common form of peak distortion that can compromise resolution and quantification accuracy.[24][25]

Causes and Solutions for Peak Tailing in Chiral Chromatography

Potential Cause	Scientific Rationale	Recommended Action
Secondary Interactions	Unwanted interactions between the analyte and active sites (e.g., residual silanols) on the silica support can cause a portion of the analyte molecules to be retained longer, leading to a tailing peak.[24][26][27] This is particularly common for basic compounds.[26]	For basic compounds: Add a basic modifier (e.g., 0.1% DEA or TEA) to the mobile phase to compete for the active sites.[20] For acidic compounds: Operate at a lower pH to suppress the ionization of silanol groups.[26]
Column Overload	Injecting too much sample can saturate the stationary phase, leading to a non-linear isotherm and resulting in peak tailing or fronting.[24][28]	Reduce the injection volume or dilute the sample.
Mismatched Injection Solvent	If the sample is dissolved in a solvent that is much stronger than the mobile phase, it can cause peak distortion, including tailing.[25][28]	Dissolve the sample in the mobile phase or a weaker solvent.
Column Degradation	Over time, the stationary phase can degrade, or the column bed can become disturbed, leading to poor peak shape.[24][29]	If other troubleshooting steps fail, try a new column. Flushing the column with a strong solvent may also help.[30]
Extra-column Effects	Excessive tubing length or dead volumes in the system can cause peak broadening and tailing.[25]	Use tubing with a smaller internal diameter and minimize the length of all connections.

Issue 3: Inconsistent Retention Times

Shifts in retention time can make peak identification and quantification unreliable.

Diagnosing and Resolving Retention Time Variability

• Check Mobile Phase Preparation:

  • Rationale: Small variations in mobile phase composition can lead to significant shifts in retention time, especially in chiral separations where the interactions are very sensitive.[31]

  • Action: Ensure the mobile phase is prepared accurately and consistently. Use a precise graduated cylinder or volumetric flasks. If using additives, ensure they are added at the correct concentration.

• Ensure Proper Column Equilibration:

  • Rationale: Chiral stationary phases, particularly polysaccharide-based and macrocyclic glycopeptide-based CSPs, can require extended equilibration times to reach a stable state.[16]

  • Action: Equilibrate the column with at least 20-30 column volumes of the mobile phase before starting the analysis. For some columns, equilibration for 1-2 hours may be necessary.[16]

• Maintain Stable Column Temperature:

  • Rationale: As discussed, temperature has a significant effect on chiral separations.[23] Fluctuations in ambient temperature can cause retention time drift if a column oven is not used.[28]

  • Action: Use a thermostatted column compartment and maintain the temperature to within ±1°C.[16]

• Verify Pump Performance:

  • Rationale: Inconsistent flow rates from the pump will directly lead to proportional changes in retention times.[28]

  • Action: Check for pressure fluctuations and perform a flow rate accuracy test.

Chiral Method Development Strategy

Developing a robust chiral separation method from scratch requires a systematic and logical approach.

A Step-by-Step Guide to Chiral Method Development

• Analyte Characterization:

  • Determine the structure, pKa, and solubility of the analyte. This information will guide the initial selection of the CSP and mobile phase.

• Initial Column and Mobile Phase Screening:

  • Select a set of 3-4 diverse CSPs (e.g., a cellulose-based, an amylose-based, and a macrocyclic glycopeptide-based column).

  • Screen these columns with a set of standard mobile phases:

    • Normal Phase: Hexane/Isopropanol (90/10) and Hexane/Ethanol (90/10)

    • Reversed Phase: Acetonitrile/Water with 0.1% Formic Acid and Methanol/Water with 0.1% Formic Acid

    • Polar Organic: Acetonitrile with 0.1% Formic Acid and 0.1% DEA

• Optimization of the "Hit":

  • Once a column and mobile phase combination shows some separation ("a hit"), proceed with optimization.

  • Mobile Phase Modifier: Fine-tune the percentage of the organic modifier.

  • Additives: If the peak shape is poor, introduce acidic or basic additives as appropriate for the analyte.

  • Temperature: Investigate the effect of temperature to maximize resolution.

  • Flow Rate: Optimize the flow rate for the best balance of resolution and analysis time.

Method Development Workflow

Caption: A structured workflow for developing a new chiral separation method.

References

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• PubMed.
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• Sigma-Aldrich.
• Sigma-Aldrich. Chiral HPLC Column Selection and Method Development Guide.
• Regis Technologies.
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• LCGC International. A Strategy for Developing HPLC Methods for Chiral Drugs.
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• Factors That Control Successful Entropically Driven Chiral Separ
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Validation & Comparative

A Researcher's Guide to Determining the Absolute Configuration of 2-Fluoro-2-phenylpropanoic Acid

In the landscape of pharmaceutical development, the precise three-dimensional arrangement of atoms within a molecule is not a trivial detail; it is a critical determinant of biological activity. For chiral molecules such as 2-Fluoro-2-phenylpropanoic acid, a fluorinated analog of the non-steroidal anti-inflammatory drug (NSAID) class, understanding and confirming the absolute configuration of its enantiomers is a cornerstone of efficacy and safety.[1] This guide provides a comparative overview of the primary analytical techniques for this crucial determination, offering insights into the causality behind experimental choices to empower researchers in their method selection.

The Imperative of Chirality in Drug Design

Chiral molecules exist as non-superimposable mirror images, or enantiomers. In a chiral biological environment, such as the active site of an enzyme or a receptor, these enantiomers can exhibit markedly different pharmacological and toxicological profiles.[2] The determination of the absolute configuration—the definitive R or S assignment at the stereocenter—is therefore a non-negotiable step in the progression of a chiral drug candidate.

This guide will navigate the methodologies available for the unambiguous assignment of the absolute configuration of 2-Fluoro-2-phenylpropanoic acid, comparing the "gold standard" of X-ray crystallography with powerful solution-state spectroscopic techniques and the indispensable role of chiral chromatography.

Comparison of Key Analytical Techniques

Technique	Principle	Advantages	Limitations
Single-Crystal X-ray Crystallography	Diffraction of X-rays by a single crystal to determine the three-dimensional arrangement of atoms.	Unambiguous and definitive determination of absolute configuration.[3][4] Provides a complete molecular structure.	Requires a high-quality single crystal, which can be difficult to obtain.[5][6]
Vibrational Circular Dichroism (VCD)	Differential absorption of left and right circularly polarized infrared light by a chiral molecule.	Applicable to a wide range of molecules in solution, including those without a UV chromophore.[][8] Highly sensitive to stereochemistry.	Requires comparison with quantum chemical calculations (e.g., DFT) for absolute configuration assignment.[9][10] Can be affected by solvent and conformation.[9]
Electronic Circular Dichroism (ECD)	Differential absorption of left and right circularly polarized UV-Vis light by a chiral molecule.	High sensitivity and requires a small amount of sample.[11] Well-established for molecules with chromophores.	Limited to molecules with suitable UV-Vis chromophores.[][12] Also requires comparison with theoretical calculations.[13]
Chiral High-Performance Liquid Chromatography (HPLC)	Differential interaction of enantiomers with a chiral stationary phase, leading to separation.	Powerful and sensitive for separating enantiomers and determining enantiomeric purity (e.e.).[14][15][16]	Primarily a separation technique; does not directly determine absolute configuration without a reference standard of known configuration.
¹⁹F NMR with Chiral Derivatizing Agents (CDAs)	Formation of diastereomers with a chiral derivatizing agent, leading to distinguishable signals in the ¹⁹F NMR spectrum.	The presence of fluorine in the target molecule provides a sensitive NMR probe.[17] Can be a rapid and convenient method.[18]	Requires a suitable chiral derivatizing agent and may involve empirical models or comparison with DFT calculations for confident assignment.[18][19]

In-Depth Analysis of Methodologies

Single-Crystal X-ray Crystallography: The Definitive Answer

X-ray crystallography stands as the most powerful and reliable method for determining the absolute configuration of chiral molecules.[5][6] By analyzing the diffraction pattern of X-rays passing through a single crystal, the precise three-dimensional coordinates of every atom in the molecule can be determined, providing an unambiguous assignment of stereochemistry.[3]

Causality in Experimental Choice: When a definitive, indisputable structural proof is required, particularly for regulatory submissions, X-ray crystallography is the method of choice. The challenge, however, lies in obtaining a single crystal of sufficient quality. For small molecules that are difficult to crystallize, co-crystallization with a "chaperone" molecule can be an effective strategy to induce crystallization.[5][6]

Experimental Workflow:

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Comparative Profiling: 3-Phenylpropanoic Acid vs. 3-(4-Fluorophenyl)propanoic Acid

Topic: Comparative Study of Fluorinated vs. Non-Fluorinated Phenylpropanoic Acid Content Type: Technical Comparison Guide Author Role: Senior Application Scientist

Optimizing Scaffold Stability and Lipophilicity in Lead Generation

Executive Summary

In medicinal chemistry, the transition from a hydrocinnamic (3-phenylpropanoic) acid scaffold to its fluorinated bioisostere is rarely a random choice; it is a calculated maneuver to modulate metabolic stability and lipophilicity without altering steric demand.

This guide provides a technical comparison between the parent compound, 3-Phenylpropanoic Acid (3-PPA) , and its para-fluorinated analog, 3-(4-Fluorophenyl)propanoic Acid (4-FPPA) .[1] While both serve as critical linkers in fragment-based drug discovery (FBDD)—notably in PPAR agonists and integrin inhibitors—the fluorinated variant offers distinct pharmacokinetic (PK) advantages by blocking CYP450-mediated oxidation.[1]

Part 1: Physicochemical Performance Matrix[1]

The introduction of a fluorine atom at the para-position of the phenyl ring induces specific shifts in physicochemical properties. The following data synthesizes experimental and predictive modeling results to guide scaffold selection.

Table 1: Comparative Physicochemical Properties[1]

Property	3-Phenylpropanoic Acid (3-PPA)	3-(4-Fluorophenyl)propanoic Acid (4-FPPA)	Impact of Fluorination
Molecular Weight	150.17 g/mol	168.17 g/mol	+18 Da (Negligible steric penalty)
LogP (Lipophilicity)	1.84 ± 0.2	2.15 ± 0.2	Increased (~0.3 log units). Enhances membrane permeability.[1]
pKa (Acid Dissociation)	4.76	4.68	Minimal Shift. The ethylene spacer dampens the inductive effect ( ) of the fluorine.
Van der Waals Radius	H = 1.20 Å	F = 1.47 Å	Bioisosteric. F mimics H sterically but mimics OH electronically.[1]
Metabolic Liability	High (Para-hydroxylation)	Low (Blocked Para-position)	Critical Differentiator.

Scientist’s Insight: The Lipophilicity/Acidity Trade-off

Do not expect a significant shift in acidity.[1] The ethylene bridge (

) effectively insulates the carboxylic acid from the electron-withdrawing nature of the fluorine.[1] The primary driver for selecting 4-FPPA over 3-PPA is LogP modulation .[1] The increase in lipophilicity facilitates better partitioning into lipid bilayers, while the high electronegativity of fluorine reduces the electron density of the aromatic ring, altering stacking interactions with target proteins.

Part 2: Metabolic Stability & Pharmacokinetics[1][2]

The most profound operational difference lies in metabolic susceptibility.[1] The non-fluorinated phenyl ring is a "soft spot" for Cytochrome P450 enzymes.[1]

Mechanism of Action[3]

• 3-PPA (Parent): Subject to rapid Phase I metabolism.[1] CYP450 enzymes preferentially attack the electron-rich para-position, converting the molecule to 3-(4-hydroxyphenyl)propanoic acid, which is rapidly glucuronidated and excreted.[1]

• 4-FPPA (Analog): The C–F bond (approx. 116 kcal/mol) is significantly stronger than the C–H bond.[1] Fluorine acts as a metabolic blocker, preventing arene oxidation at the para-position.[1] This extends the biological half-life (

  ) and improves bioavailability.[1]

Visualization: Metabolic Fate Pathways

The following diagram illustrates the divergence in metabolic stability between the two scaffolds.

Figure 1: Comparative metabolic pathways showing the "Metabolic Blocking" effect of the fluorine substitution.

Part 3: Synthetic Accessibility & Protocols[1]

For researchers synthesizing these scaffolds de novo, the synthetic routes are nearly identical, ensuring that library generation does not require re-tooling. The preferred method is the Reduction of Cinnamic Acids .

Comparative Synthetic Workflow

• Precursor Availability: Both Cinnamic acid and 4-Fluorocinnamic acid are commercially abundant commodity chemicals.[1]

• Reaction Kinetics: The electron-withdrawing fluorine slightly accelerates hydrogenation rates on the double bond compared to the non-fluorinated parent, but standard conditions apply to both.

Detailed Protocol: Catalytic Hydrogenation

This protocol is validated for gram-scale synthesis of 4-FPPA.[1]

Reagents:

• Substrate: 4-Fluorocinnamic acid (10 mmol)

• Catalyst: 10% Pd/C (5 mol% loading)[1]

• Solvent: Methanol (MeOH) or Ethanol (EtOH) - Note: MeOH provides faster kinetics.[1]

• Hydrogen Source:

  balloon (1 atm) or Ammonium Formate (Transfer hydrogenation).[1]

Step-by-Step Methodology:

• Dissolution: In a round-bottom flask, dissolve 1.66g (10 mmol) of 4-Fluorocinnamic acid in 30 mL of MeOH.

• Inerting: Purge the flask with Nitrogen (

  ) for 5 minutes to remove oxygen (critical for safety and catalyst life).

• Catalyst Addition: Carefully add 10% Pd/C (100 mg). Caution: Pd/C is pyrophoric when dry.[1]

• Hydrogenation: Evacuate the flask and backfill with

  gas (balloon pressure is sufficient). Stir vigorously at Room Temperature (25°C).

• Monitoring: Monitor via TLC (Mobile phase: 30% EtOAc in Hexanes). The starting material (cinnamic acid) will disappear; the product (propanoic acid) usually stains less intensely under UV due to loss of conjugation.

• Workup: Filter the mixture through a Celite pad to remove Pd/C. Rinse with MeOH.

• Isolation: Concentrate the filtrate under reduced pressure.

  • Result: 4-FPPA is obtained as a white crystalline solid.[1]

  • Yield Expectations: >95% quantitative conversion.[1][2]

Visualization: Synthetic Logic

Figure 2: Two-step synthetic route from aldehyde precursors.[1] Step 2 is the direct entry point if cinnamic acids are purchased.

Part 4: Application & Selection Guide

When should you choose 4-FPPA over 3-PPA ?

• Metabolic Stability is Priority: If your lead compound containing the 3-PPA moiety shows high intrinsic clearance (

  ) in liver microsomes, switch to 4-FPPA immediately.[1] The fluorine blocks the primary oxidation site.

• Lipophilicity Tuning: If the parent compound is too polar (low LogP) to cross the blood-brain barrier or cell membrane, the fluorinated analog provides a modest lipophilic boost without adding bulk.[1]

• Conformational Locking: Fluorine can induce a preferred conformation due to the gauche effect (though less pronounced in this flexible linker), potentially locking the phenyl ring in a favorable orientation for receptor binding.

Final Recommendation

For early-stage fragment screening, screen both . The synthetic cost is identical.[1] However, for lead optimization where metabolic half-life is a bottleneck, 4-FPPA is the superior scaffold.[1]

References

• Vertex AI Search. (2021).[1] The Effects on Lipophilicity of Replacing Oxygenated Functionality with Their Fluorinated Bioisosteres. ChemRxiv.[1][3][4] Link

• National Institutes of Health (NIH). (2008).[1] Improvement of the transactivation activity of phenylpropanoic acid-type peroxisome proliferator-activated receptor pan agonists. Bioorganic & Medicinal Chemistry Letters. Link

• National Institute of Standards and Technology (NIST). (2025).[1][5] 3-(4-Fluorophenyl)propionic acid: Chemical Properties and Spectral Data. NIST Chemistry WebBook.[1][5] Link

• Altman, R. et al. (2026).[1][3] On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Journal of Medicinal Chemistry. Link[1][6]

• ChemSpider. (2012).[1] Reduction of cinnamic acid with water-sodium borohydride-Raney nickel. Synthetic Pages. Link

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